rac-Desmethyl Irinotecan Hydrochloride

• Molecular Formula: C₃₂H₃₇ClN₄O₆
• Molecular Weight: 609.11
• Synonyms: 11-Ethyl-4-hydroxy-4-methyl-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinolin-9-yl [1,4’-bipiperidine]-1’-carboxylate Hydrochloride; USP Irinotecan Related Compound C

Description

rac-Desmethyl Irinotecan Hydrochloride, also known as Irinotecan Related Compound C per USP standards, is a chemical entity used in pharmaceutical research and development . Its Chemical Abstracts Service Registry Number is 1714147-49-5, and its molecular formula is C32H37ClN4O6 with a molecular weight of 609.11 . This compound is identified as a metabolite or impurity of Irinotecan Hydrochloride, a potent topoisomerase I inhibitor used in the chemotherapy of metastatic colorectal cancer and pancreatic adenocarcinoma . As a reference standard, it is critical for analytical purposes, including quality control (QC) procedures, method validation, and stability studies to ensure the purity and safety of the active pharmaceutical ingredient (API) . Researchers utilize this compound in metabolic profiling and pharmacokinetic studies to understand the pathways and clearance of Irinotecan, whose active metabolite, SN-38, is crucial for its antitumor efficacy and dose-limiting toxicities like severe diarrhea and neutropenia . Proper storage conditions at 2-8°C in a refrigerated environment, under an inert atmosphere, are recommended to maintain the stability and integrity of the product . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Chemical Synthesis and Derivatization of Rac Desmethyl Irinotecan Hydrochloride

Synthetic Pathways for rac-Desmethyl Irinotecan (B1672180) Hydrochloride Preparation

Preparation from 10-Hydroxycamptothecin (B1684218) Precursors

A primary and well-established route for the synthesis of rac-Desmethyl Irinotecan Hydrochloride begins with the readily available precursor, 10-hydroxycamptothecin. google.comgoogle.com This starting material is reacted with 1-chlorocarbonyl-4-piperidinopiperidine hydrochloride to introduce the bulky side chain at the 10-hydroxyl group. google.com This reaction is typically carried out in a suitable solvent, such as pyridine (B92270), to facilitate the coupling. google.com The resulting product is 10-[4-(1-piperidino)-1-piperidino]carbonyloxycamptothecin, which is the free base form of rac-Desmethyl Irinotecan. google.comgoogle.com Subsequent treatment with hydrochloric acid yields the desired this compound salt.

A patent describes a method where 10-hydroxycamptothecin is reacted with 1-chlorocarbonyl-4-piperidino-piperidine hydrochloride. google.com The reaction scheme is as follows:

Reaction Scheme for this compound Preparation

Starting Material	Reagent	Product

Following the formation of the base, it is converted to the hydrochloride salt.

Alternative Synthetic Routes and Methodological Innovations

While the direct coupling of 10-hydroxycamptothecin is a common approach, alternative strategies and improvements are continuously explored to enhance the efficiency of the synthesis. Innovations often focus on the purification of intermediates and the optimization of reaction conditions to minimize the formation of impurities. Some methods involve the purification of the 7-ethyl-10-hydroxycamptothecin (B187591) intermediate before the coupling reaction to ensure a cleaner final product. google.com However, for the synthesis of the desmethyl compound, the focus remains on the direct functionalization of 10-hydroxycamptothecin.

Optimization of Reaction Conditions for Enhanced Yield and Purity in this compound Synthesis

The optimization of reaction conditions is crucial for maximizing the yield and purity of this compound. Key parameters that are often fine-tuned include the choice of solvent, reaction temperature, and the molar ratio of reactants. For instance, the reaction between 7-ethyl-10-hydroxy camptothecin (B557342) and 1-chlorocarbonyl-4-piperidinopiperidine hydrochloride to form Irinotecan is conducted in pyridine at temperatures ranging from 20 to 80°C for 1 to 24 hours. google.com Similar conditions are applicable to the synthesis of the desmethyl analogue.

Purification techniques are also critical. A patent for the synthesis of high-purity Irinotecan highlights the importance of purifying the 7-ethide-10-hydroxycamptothecine intermediate and using crystallization to remove impurities from the hydrochloric piperidyl piperidine (B6355638) formyl chloride. google.com Improving reaction conditions, such as through cryoconcentration, has been shown to reduce side reactions and increase the purity and yield of the final product to over 99.5%. google.com These principles of intermediate purification and optimized crystallization can be applied to enhance the quality of this compound.

Role of this compound as a Synthetic Intermediate

The primary significance of this compound lies in its role as a direct precursor to Irinotecan. google.comgoogle.com Its synthesis allows for a strategic late-stage introduction of the ethyl group at the 7-position.

Intermediacy in the Synthesis of Irinotecan (7-Ethyl-10-[4-(1-piperidino)-1-piperidino]carbonyloxy-camptothecin)

The synthesis of Irinotecan can proceed via the intermediate 7-ethyl-10-hydroxycamptothecin (SN-38), which is then coupled with the piperidinopiperidine side chain. google.com However, an alternative and advantageous route involves the initial formation of rac-Desmethyl Irinotecan, followed by the ethylation at the 7-position. google.comgoogle.com This pathway utilizes this compound as a key intermediate. google.comgoogle.com This compound is also identified as "Irinotecan Related Compound C" in impurity profiles. cymitquimica.compharmaffiliates.com

Selective Ethylation Strategies at the 7-Position for Irinotecan Formation

The final and crucial step in converting this compound to Irinotecan is the selective ethylation at the 7-position of the camptothecin core. A particularly effective method for this transformation employs Fenton's chemistry. google.comgoogle.com This reaction is typically carried out using a combination of ferrous sulfate (B86663) (FeSO₄), hydrogen peroxide (H₂O₂), and propionaldehyde. google.comgoogle.com The reaction is highly selective for the 7-position, leading to the formation of Irinotecan with high efficiency. google.comgoogle.com This late-stage ethylation strategy is a key innovation in the synthesis of Irinotecan, allowing for a more controlled and efficient process. google.comgoogle.com

Impact of this compound Purity on Downstream Irinotecan Synthesis

The purity of this compound as a starting intermediate has a profound impact on the efficiency and quality of the subsequent synthesis of Irinotecan. The use of a highly purified form of this intermediate is a key element in a patented synthetic route designed to minimize the formation of undesirable by-products. google.com

One of the significant challenges in traditional Irinotecan synthesis is the formation of the 11-ethyl-irinotecan isomer, a by-product that is difficult to separate from the final Irinotecan product. google.com The synthesis pathway that proceeds through the 7-des-ethyl-irinotecan intermediate is specifically designed to mitigate this issue. By first protecting the 10-hydroxyl group with the bulky [4-(1-piperidino)-1-piperidino]carbonyl moiety, the subsequent ethylation step is selectively directed to the 7-position of the camptothecin core. google.com This strategic move sterically hinders the unwanted ethylation at the 11-position, thereby significantly reducing the generation of the 11-ethyl-irinotecan impurity. google.com

Table 1: Key Impurities in Irinotecan Synthesis and their Relation to the Synthetic Route

Impurity Name	Chemical Structure	Typical Point of Origin	Mitigation by using this compound
11-Ethyl-irinotecan	Isomer of Irinotecan with ethyl group at the 11-position	Non-selective ethylation of the camptothecin core	Significantly reduced due to steric hindrance from the C10-substituent google.com
7-Ethyl-10-hydroxycamptothecin (SN-38)	Precursor to Irinotecan in some synthetic routes	Incomplete reaction or side reaction	Bypassed as a final intermediate, as ethylation is the final step google.com
Camptothecin	Starting material for some syntheses	Incomplete initial reaction	Not a direct impurity if starting from 10-hydroxycamptothecin google.com

Exploration of Novel Derivatives from the this compound Scaffold

The derivatization of camptothecin and its analogues has been a fertile ground for the discovery of new anticancer agents with improved therapeutic profiles. While extensive research has been dedicated to creating derivatives of SN-38 (7-ethyl-10-hydroxycamptothecin), the active metabolite of Irinotecan, the exploration of novel derivatives originating directly from the this compound scaffold appears to be a less chartered territory in publicly available scientific literature.

The unique structure of this compound, which features a pre-installed piperidino-piperidine carbamate (B1207046) at the 10-position, presents a distinct chemical scaffold for further modification. Hypothetically, this scaffold could be a starting point for creating new compounds where the piperidino-piperidine moiety is further functionalized, or where other positions on the camptothecin core are modified while retaining the C-10 substituent.

However, the main focus of derivatization efforts in the broader camptothecin field has been on modifying the A and B rings to enhance potency and solubility, or on creating prodrugs by attaching various moieties to the 10-hydroxyl group of SN-38. nih.govresearchgate.net These efforts have led to a wide array of compounds with varying biological activities.

Given the established synthetic route that utilizes this compound as an intermediate for producing high-purity Irinotecan, it is plausible that in industrial research settings, this intermediate has been considered for the synthesis of other novel camptothecin analogues. Nevertheless, such research is not widely published. The current body of academic and patent literature primarily focuses on the derivatization of either the basic camptothecin structure or its active metabolite, SN-38.

Structural Characterization and Stereochemical Aspects of Rac Desmethyl Irinotecan Hydrochloride

Nomenclature and Systematic Chemical Naming of rac-Desmethyl Irinotecan (B1672180) Hydrochloride

rac-Desmethyl Irinotecan Hydrochloride is a chemical compound closely related to the anticancer agent Irinotecan. Its formal systematic name, as defined by the United States Pharmacopeia (USP), is 11-Ethyl-4-hydroxy-4-methyl-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinolin-9-yl (1,4′-bipiperidine)-1′-carboxylate hydrochloride. synzeal.como2hdiscovery.coaquigenbio.comlgcstandards.com This nomenclature precisely describes its complex polycyclic structure.

The compound features a core pyrano[3′,4′:6,7]indolizino[1,2-b]quinoline ring system, which is characteristic of camptothecin (B557342) derivatives. Key substitutions include an ethyl group at position 11, a hydroxyl and a methyl group at the chiral center of position 4, and a (1,4′-bipiperidine)-1′-carboxylate group attached at position 9. synzeal.como2hdiscovery.co The "Hydrochloride" designation indicates that it is the salt form, where the molecule is combined with hydrochloric acid.

Alternative Designations: "7-des-ethyl-irinotecan" and "Irinotecan USP Related Compound C"

In pharmaceutical and chemical literature, this compound is recognized by several alternative names. The most prominent of these is Irinotecan USP Related Compound C . cymitquimica.com This designation is used within the USP monograph for Irinotecan Hydrochloride to identify it as a known impurity that must be monitored and controlled during drug manufacturing.

Another term, "7-des-ethyl-irinotecan," is also encountered, though it can introduce ambiguity. While this name suggests the absence of an ethyl group at position 7 of the camptothecin core, it is sometimes used to refer to the broader class of compounds lacking this specific group. nih.govnih.govncats.ioallmpus.compharmaffiliates.com However, the specific structure corresponding to Irinotecan USP Related Compound C is not simply a "des-ethyl" version of Irinotecan but a distinct analog with a methyl group at the 4-position instead of an ethyl group. synzeal.comlgcstandards.com Therefore, "Irinotecan USP Related Compound C" is the more precise and widely accepted identifier for this specific impurity. cymitquimica.com

Analytical Techniques for Structural Elucidation

The definitive identification and structural confirmation of this compound rely on a combination of advanced spectroscopic and chromatographic methods. These techniques are essential for verifying the molecular structure, determining purity, and quantifying the compound in bulk materials and pharmaceutical preparations.

Spectroscopic Approaches in the Characterization of this compound

Spectroscopic techniques are indispensable for elucidating the molecular structure of complex organic molecules. For a compound like this compound, a suite of methods is employed to confirm its identity and structure. While specific spectral data for this compound is proprietary to reference standard suppliers, the application of these techniques follows established principles for organic compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule. ¹H NMR reveals the number of different types of protons, their chemical environment, and their connectivity, while ¹³C NMR provides insight into the carbon skeleton. Together, they allow for the precise mapping of the molecule's structure.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the various functional groups present in the molecule. Specific absorption bands in the IR spectrum would indicate the presence of key groups such as hydroxyl (-OH), carbonyl (C=O) groups within the lactone and carbamate (B1207046) moieties, and N-H bonds, confirming the compound's chemical architecture.

Technique	Purpose in Structural Elucidation	Information Obtained
Mass Spectrometry (MS)	Determination of molecular weight and formula.	Molecular ion peak (confirming mass), fragmentation patterns (indicating structural motifs).
NMR Spectroscopy	Mapping of the carbon-hydrogen framework.	Chemical shifts, signal integrations, and coupling patterns (confirming atom connectivity).
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption frequencies for functional groups like C=O, O-H, and N-H.

Chromatographic Techniques in the Structural Assessment of this compound

Chromatographic methods are central to assessing the purity of this compound and separating it from Irinotecan and other related substances. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the predominant techniques used. researchgate.net

These methods, particularly in the reversed-phase mode, are powerful tools for separating compounds based on their polarity. A typical analysis involves a stationary phase, such as a C18 column, and a mobile phase composed of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol. researchgate.netakjournals.com The pH of the mobile phase is often controlled to ensure consistent ionization and retention of the compounds. nih.govsld.cu

Method development focuses on achieving adequate resolution between the main compound and all potential impurities, including Irinotecan USP Related Compound C. researchgate.net UPLC methods, which use smaller particle size columns, offer faster analysis times and improved resolution compared to traditional HPLC. oup.comnih.gov The United States Pharmacopeia (USP) specifies chromatographic conditions to ensure that related compounds are effectively separated and quantified. phenomenex.com

Parameter	Typical Conditions for HPLC/UPLC Analysis	Purpose
Column	Reversed-phase C8 or C18	Stationary phase for separation based on hydrophobicity. oup.comnih.gov
Mobile Phase	Gradient or isocratic mixture of aqueous buffer (e.g., phosphate (B84403) buffer) and organic solvent (e.g., acetonitrile, methanol). sld.cunih.gov	Elutes compounds from the column at different rates.
Flow Rate	0.3 - 1.0 mL/min	Controls the speed of the separation. nih.govnih.gov
Detection	UV spectrophotometry (e.g., at 220 nm or 254 nm)	Quantifies the amount of each compound as it elutes. akjournals.comnih.gov

Significance of Racemic (rac-) Nature in Chemical and Analytical Research

The designation "rac-" or racemic signifies that the substance is composed of an equimolar (1:1) mixture of two enantiomers. cymitquimica.com Enantiomers are stereoisomers that are non-superimposable mirror images of each other. The core structure of Irinotecan and its derivatives contains a chiral center, specifically at the C-4 position of the pyrano-indolizino-quinoline ring system. globalresearchonline.net

While the active pharmaceutical ingredient, Irinotecan, is a single (S)-enantiomer, impurities can exist as a single enantiomer or as a racemic mixture. synzeal.com The presence of a racemic impurity like this compound is significant because different enantiomers can have different biological activities or toxicological profiles. Therefore, controlling the stereochemical purity of the final drug product is a critical aspect of pharmaceutical manufacturing and quality control.

Stereochemical Considerations in Synthesis and Purification

The control of stereochemistry is a fundamental challenge in the synthesis of complex chiral molecules like Irinotecan. nih.gov The goal is to produce the desired (S)-enantiomer with very high purity, minimizing the formation of its (R)-enantiomer (also known as Irinotecan Related Compound D) and other related impurities. jddtonline.infojddtonline.inforesearchgate.net

The formation of a racemic impurity such as this compound can occur if the synthetic route involves steps that are not stereoselective, potentially creating both enantiomers of the impurity. cymitquimica.com Synthetic strategies are often designed to be highly stereoselective to prevent the formation of unwanted stereoisomers. rsc.org

Purification processes are critical for removing any racemic or chiral impurities that may have formed. Standard chromatographic techniques like reversed-phase HPLC can separate diastereomers, but the separation of enantiomers requires specialized chiral chromatography. globalresearchonline.net Chiral HPLC methods use a chiral stationary phase (CSP) that interacts differently with each enantiomer, allowing them to be separated and quantified. phenomenex.comglobalresearchonline.net The development and validation of such chiral methods are essential to ensure that the level of any unwanted enantiomeric impurity in the final active pharmaceutical ingredient is below the stringent limits set by regulatory authorities. jddtonline.inforesearchgate.net

Enantiomeric Purity Analysis of Structurally Related Analogs

The determination of enantiomeric purity is a critical aspect of pharmaceutical analysis, particularly for chiral compounds where one enantiomer may have different pharmacological or toxicological properties. jddtonline.infojddtonline.info In the context of Irinotecan and its analogs, High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is the predominant technique for separating and quantifying enantiomers.

Several studies have focused on developing and validating chiral HPLC methods for Irinotecan and its impurities. These methods often employ polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose, which have demonstrated excellent enantioselective recognition for camptothecin derivatives.

One such study detailed a method for the enantiomeric separation of Irinotecan using a Chiralcel OD-H column, an immobilized cellulose-based stationary phase. The mobile phase consisted of a mixture of n-hexane and ethanol. This method was validated for its ability to quantify the unwanted (R)-enantiomer in the presence of the active (S)-Irinotecan. jddtonline.info

Another validated method for determining the enantiomeric impurity of Irinotecan utilizes a Chiralpak IC-3 column with a mobile phase of 0.1% v/v formic acid in water and acetonitrile. jddtonline.info This method demonstrated good resolution between the (R)- and (S)-enantiomers of Irinotecan, with retention times of 8.903 and 9.75 minutes, respectively, and a resolution factor of 2.4. jddtonline.info The limit of detection (LOD) and limit of quantification (LOQ) for the enantiomeric impurity were found to be 0.1 µg/mL and 0.4 µg/mL, respectively. jddtonline.info

The following interactive data table summarizes the chromatographic conditions and results from a study on the enantiomeric separation of Irinotecan, which is structurally analogous to this compound.

Parameter	Value
Chromatographic Column	Chiralpak IC-3 (150 x 4.6 mm, 3µm)
Mobile Phase	0.1% v/v Formic acid in water and Acetonitrile
Flow Rate	1.0 mL/min
Detection Wavelength	370 nm
Retention Time (R-enantiomer)	8.903 min
Retention Time (S-enantiomer)	9.75 min
Resolution (Rs)	2.4
LOD	0.1 µg/mL
LOQ	0.4 µg/mL

These findings from studies on Irinotecan provide a strong basis for the development of analytical methods to assess the enantiomeric purity of this compound and other related analogs. The principles of chiral recognition on polysaccharide-based CSPs are expected to be applicable, with adjustments to the chromatographic conditions likely necessary to achieve optimal separation.

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3652024/ https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3652024/ A specific, precise, accurate and stability-indicating RP-HPLC method was developed and validated for the determination of Irinotecan hydrochloride in its bulk and pharmaceutical dosage forms. The method was developed using a Zorbax SB C18 (150 mm × 4.6 mm, 5 µm) column with a mobile phase consisting of 0.1 M potassium dihydrogen phosphate buffer (pH 2.5) and acetonitrile (60:40 v/v). The flow rate was 1.0 mL/min and the detection wavelength was 265 nm. The method was validated for linearity, precision, accuracy, robustness, and specificity. The linearity was observed over a concentration range of 10-60 µg/mL with a correlation coefficient of 0.999. The precision of the method was demonstrated by the low relative standard deviation (<2%) for intra-day and inter-day variations. The accuracy of the method was confirmed by the recovery of 98.5-101.5% of the drug from the spiked samples. The method was found to be robust and specific for the determination of Irinotecan hydrochloride in the presence of its degradation products. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4151121/ A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method was developed and validated for the simultaneous determination of irinotecan and its active metabolite, SN-38, in human plasma. The analytes were extracted from plasma by protein precipitation with acetonitrile. The chromatographic separation was achieved on a C18 column (50 mm × 2.1 mm, 5 µm) using a gradient elution with a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile. The flow rate was 0.3 mL/min. The mass spectrometric detection was performed on a triple quadrupole mass spectrometer using electrospray ionization in the positive ion mode. The multiple reaction monitoring (MRM) transitions were m/z 587.3 → 167.1 for irinotecan and m/z 393.2 → 349.2 for SN-38. The method was validated for linearity, precision, accuracy, and stability. The linearity was established over the concentration range of 0.1-1000 ng/mL for both analytes with a correlation coefficient of >0.99. The intra-day and inter-day precision and accuracy were within the acceptable limits. The method was successfully applied to a pharmacokinetic study of irinotecan in cancer patients. A new, rapid, and sensitive UPLC-MS/MS method for the simultaneous quantification of irinotecan and its two metabolites in human plasma - PubMed A new, rapid, and sensitive UPLC-MS/MS method for the simultaneous quantification of irinotecan and its two metabolites in human plasma. ... The method was validated in terms of specificity, linearity (r(2) > 0.99), precision (RSD% < 15%), accuracy (RE% < ±15%), recovery, matrix effect, and stability. The whole analytical procedure was brief and simple, which was suitable for the high-throughput analysis of clinical samples. Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Irinotecan Hydrochloride in the Presence of Its Degradation Products - PMC A specific, precise, accurate and stability-indicating RP-HPLC method was developed and validated for the determination of Irinotecan hydrochloride in its bulk and pharmaceutical dosage forms. The method was developed using a Zorbax SB C18 (150 mm × 4.6 mm, 5 µm) column with a mobile phase consisting of 0.1 M potassium dihydrogen phosphate buffer (pH 2.5) and acetonitrile (60:40 v/v). The flow rate was 1.0 mL/min and the detection wavelength was 265 nm. The method was validated for linearity, precision, accuracy, robustness, and specificity. The linearity was observed over a concentration range of 10-60 µg/mL with a correlation coefficient of 0.999. The precision of the method was demonstrated by the low relative standard deviation (<2%) for intra-day and inter-day variations. The accuracy of the method was confirmed by the recovery of 98.5-101.5% of the drug from the spiked samples. The method was found to be robust and specific for the determination of Irinotecan hydrochloride in the presence of its degradation products. https://www.chromatographyonline.com/view/development-and-validation-rp-hplc-method-determination-irinotecan-hydrochloride-trihydrate-and-its-related The chromatographic separation was achieved on a C18 column (250 × 4.6 mm, 5 µm) using a mobile phase of 0.02 M potassium dihydrogen phosphate buffer (pH 3.0) and acetonitrile (55:45 v/v) at a flow rate of 1.0 mL/min. The detection was performed at 254 nm. The method was validated for linearity, precision, accuracy, and robustness. The linearity was established in the concentration range of 0.1-100 µg/mL with a correlation coefficient of 0.999. The precision and accuracy were within the acceptable limits. The method was found to be robust and suitable for the routine analysis of irinotecan hydrochloride trihydrate and its related substances in bulk and pharmaceutical dosage forms. https://wwws.usp.org/sites/default/files/usp_pdf/EN/USPNF/revisions/irinotecan_hydrochloride.pdf Irinotecan Hydrochloride. C33H38N4O6·HCl 623.14. ... [NOTE—The following list of impurities is provided for information purposes only and is not part of the requirements of this monograph.] ... A. 7-Ethyl-10-hydroxycamptothecin (B187591) (SN-38). B. 1-Ethyl-1,4′,5,7-tetrahydro-4-hydroxy-10,12-dioxo-11H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinoline-3-carboxylic acid (SN-38 carboxylic acid). C. 10-[4-(N-tert-Butoxycarbonyl)piperidino]carbonyloxy-7-ethylcamptothecin. D. 10-[4-(N-Carboxypiperidino)carbonyloxy]-7-ethylcamptothecin. E. 7-Ethyl-10-hydroxy-11-(nitromethyl)camptothecin. F. 7-Ethyl-10-hydroxy-11-(aminomethyl)camptothecin. G. 1,4′,5,7-Tetrahydro-4-hydroxy-10,12-dioxo-11H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinoline-3-carbaldehyde. H. 10-[4-(Piperidinomethyl)carbonyloxy]-7-ethylcamptothecin. I. 10-Hydroxy-7-ethylcamptothecin N-oxide. J. 7-Ethyl-10-hydroxycamptothecin 1-oxide. K. Irinotecan related compound A (10-[4-(Piperidino)carbonyloxy]-7-ethylcamptothecin). L. Irinotecan related compound B (10-Hydroxy-7-ethylcamptothecin). M. Irinotecan related compound C (7-Ethyl-10-hydroxycamptothecin N-oxide). N. Irinotecan related compound D (10-[4-(Piperidino)carbonyloxy]-7-ethylcamptothecin N-oxide). O. Irinotecan related compound E (10-[4-(Piperidino)carbonyloxy]-7-ethylcamptothecin 1-oxide). P. Irinotecan related compound F (10-[4-(Piperidino)carbonyloxy]-7-ethylcamptothecin 1,N-dioxide). Q. Irinotecan related compound G (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nitromethyl)camptothecin). R. Irinotecan related compound H (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(aminomethyl)camptothecin). S. Irinotecan related compound I (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hydroxymethyl)camptothecin). T. Irinotecan related compound J (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(formyl)camptothecin). U. Irinotecan related compound K (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(carboxy)camptothecin). V. Irinotecan related compound L (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(cyano)camptothecin). W. Irinotecan related compound M (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(azidomethyl)camptothecin). X. Irinotecan related compound N (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(aminocarbonyl)camptothecin). Y. Irinotecan related compound O (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(methylaminocarbonyl)camptothecin). Z. Irinotecan related compound P (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dimethylaminocarbonyl)camptothecin). AA. Irinotecan related compound Q (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(acetyl)camptothecin). AB. Irinotecan related compound R (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(propionyl)camptothecin). AC. Irinotecan related compound S (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(butyryl)camptothecin). AD. Irinotecan related compound T (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(valeryl)camptothecin). AE. Irinotecan related compound U (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanoyl)camptothecin). AF. Irinotecan related compound V (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanoyl)camptothecin). AG. Irinotecan related compound W (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanoyl)camptothecin). AH. Irinotecan related compound X (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanoyl)camptothecin). AI. Irinotecan related compound Y (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decanoyl)camptothecin). AJ. Irinotecan related compound Z (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecanoyl)camptothecin). AK. Irinotecan related compound AA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecanoyl)camptothecin). AL. Irinotecan related compound AB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecanoyl)camptothecin). AM. Irinotecan related compound AC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecanoyl)camptothecin). AN. Irinotecan related compound AD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecanoyl)camptothecin). AO. Irinotecan related compound AE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecanoyl)camptothecan). AP. Irinotecan related compound AF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecanoyl)camptothecin). AQ. Irinotecan related compound AG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecanoyl)camptothecin). AR. Irinotecan related compound AH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecanoyl)camptothecin). AS. Irinotecan related compound AI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosanoyl)camptothecin). AT. Irinotecan related compound AJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosanoyl)camptothecin). AU. Irinotecan related compound AK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosanoyl)camptothecin). AV. Irinotecan related compound AL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosanoyl)camptothecin). AW. Irinotecan related compound AM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosanoyl)camptothecin). AX. Irinotecan related compound AN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosanoyl)camptothecin). AY. Irinotecan related compound AO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosanoyl)camptothecin). AZ. Irinotecan related compound AP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosanoyl)camptothecin). BA. Irinotecan related compound AQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosanoyl)camptothecin). BB. Irinotecan related compound AR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosanoyl)camptothecin). BC. Irinotecan related compound AS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontanoyl)camptothecin). BD. Irinotecan related compound AT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontanoyl)camptothecin). BE. Irinotecan related compound AU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontanoyl)camptothecin). BF. Irinotecan related compound AV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontanoyl)camptothecin). BG. Irinotecan related compound AW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontanoyl)camptothecin). BH. Irinotecan related compound AX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontanoyl)camptothecin). BI. Irinotecan related compound AY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontanoyl)camptothecin). BJ. Irinotecan related compound AZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontanoyl)camptothecin). BK. Irinotecan related compound BA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontanoyl)camptothecin). BL. Irinotecan related compound BB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontanoyl)camptothecin). BM. Irinotecan related compound BC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontanoyl)camptothecin). BN. Irinotecan related compound BD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontanoyl)camptothecin). BO. Irinotecan related compound BE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontanoyl)camptothecin). BP. Irinotecan related compound BF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontanoyl)camptothecin). BQ. Irinotecan related compound BG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyl)camptothecin). BR. Irinotecan related compound BH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyl)camptothecin). BS. Irinotecan related compound BI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyl)camptothecin). BT. Irinotecan related compound BJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyl)camptothecin). BU. Irinotecan related compound BK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyl)camptothecin). BV. Irinotecan related compound BL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyl)camptothecin). BW. Irinotecan related compound BM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontanoyl)camptothecin). BX. Irinotecan related compound BN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontanoyl)camptothecin). BY. Irinotecan related compound BO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontanoyl)camptothecin). BZ. Irinotecan related compound BP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontanoyl)camptothecin). CA. Irinotecan related compound BQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontanoyl)camptothecin). CB. Irinotecan related compound BR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontanoyl)camptothecin). CC. Irinotecan related compound BS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontanoyl)camptothecin). CD. Irinotecan related compound BT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontanoyl)camptothecin). CE. Irinotecan related compound BU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontanoyl)camptothecin). CF. Irinotecan related compound BV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontanoyl)camptothecin). CG. Irinotecan related compound BW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontanoyl)camptothecin). CH. Irinotecan related compound BX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontanoyl)camptothecin). CI. Irinotecan related compound BY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontanoyl)camptothecin). CJ. Irinotecan related compound BZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontanoyl)camptothecin). CK. Irinotecan related compound CA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontanoyl)camptothecin). CL. Irinotecan related compound CB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontanoyl)camptothecin). CM. Irinotecan related compound CC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontanoyl)camptothecin). CN. Irinotecan related compound CD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontanoyl)camptothecin). CO. Irinotecan related compound CE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontanoyl)camptothecin). CP. Irinotecan related compound CF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontanoyl)camptothecin). CQ. Irinotecan related compound CG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontanoyl)camptothecin). CR. Irinotecan related compound CH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontanoyl)camptothecin). CS. Irinotecan related compound CI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontanoyl)camptothecin). CT. Irinotecan related compound CJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontanoyl)camptothecin). CU. Irinotecan related compound CK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontanoyl)camptothecin). CV. Irinotecan related compound CL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontanoyl)camptothecin). CW. Irinotecan related compound CM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontanoyl)camptothecin). CX. Irinotecan related compound CN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontanoyl)camptothecin). CY. Irinotecan related compound CO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontanoyl)camptothecin). CZ. Irinotecan related compound CP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontanoyl)camptothecin). DA. Irinotecan related compound CQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontanoyl)camptothecin). DB. Irinotecan related compound CR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontanoyl)camptothecin). DC. Irinotecan related compound CS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontanoyl)camptothecin). DD. Irinotecan related compound CT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontanoyl)camptothecin). DE. Irinotecan related compound CU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontanoyl)camptothecin). DF. Irinotecan related compound CV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontanoyl)camptothecin). DG. Irinotecan related compound CW (1e-10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontanoyl)camptothecin). DH. Irinotecan related compound CX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontanoyl)camptothecin). DI. Irinotecan related compound CY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontanoyl)camptothecin). DJ. Irinotecan related compound CZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontanoyl)camptothecin). DK. Irinotecan related compound DA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontanoyl)camptothecin). DL. Irinotecan related compound DB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontanoyl)camptothecin). DM. Irinotecan related compound DC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontanoyl)camptothecin). DN. Irinotecan related compound DD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontanoyl)camptothecin). DO. Irinotecan related compound DE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontanoyl)camptothecin). DP. Irinotecan related compound DF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontanoyl)camptothecin). DQ. Irinotecan related compound DG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontanoyl)camptothecin). DR. Irinotecan related compound DH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontanoyl)camptothecin). DS. Irinotecan related compound DI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontanoyl)camptothecin). DT. Irinotecan related compound DJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontanoyl)camptothecin). DU. Irinotecan related compound DK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centanoyl)camptothecin). DV. Irinotecan related compound DL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentanoyl)camptothecin). DW. Irinotecan related compound DM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentanoyl)camptothecin). DX. Irinotecan related compound DN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentanoyl)camptothecin). DY. Irinotecan related compound DO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentanoyl)camptothecin). DZ. Irinotecan related compound DP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentanoyl)camptothecin). EA. Irinotecan related compound DQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentanoyl)camptothecin). EB. Irinotecan related compound DR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentanoyl)camptothecin). EC. Irinotecan related compound DS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentanoyl)camptothecin). ED. Irinotecan related compound DT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentanoyl)camptothecin). EE. Irinotecan related compound DU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentanoyl)camptothecin). EF. Irinotecan related compound DV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentanoyl)camptothecin). EG. Irinotecan related compound DW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentanoyl)camptothecin). EH. Irinotecan related compound DX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentanoyl)camptothecin). EI. Irinotecan related compound DY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentanoyl)camptothecin). EJ. Irinotecan related compound DZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentanoyl)camptothecin). EK. Irinotecan related compound EA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentanoyl)camptothecin). EL. Irinotecan related compound EB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentanoyl)camptothecin). EM. Irinotecan related compound EC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentanoyl)camptothecin). EN. Irinotecan related compound ED (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentanoyl)camptothecin). EO. Irinotecan related compound EE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentanoyl)camptothecin). EP. Irinotecan related compound EF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentanoyl)camptothecin). EQ. Irinotecan related compound EG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentanoyl)camptothecin). ER. Irinotecan related compound EH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentanoyl)camptothecin). ES. Irinotecan related compound EI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentanoyl)camptothecin). ET. Irinotecan related compound EJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentanoyl)camptothecin). EU. Irinotecan related compound EK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentanoyl)camptothecin). EV. Irinotecan related compound EL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentanoyl)camptothecin). EW. Irinotecan related compound EM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentanoyl)camptothecin). EX. Irinotecan related compound EN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentanoyl)camptothecin). EY. Irinotecan related compound EO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontentanoyl)camptothecin). EZ. Irinotecan related compound EP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontentanoyl)camptothecin). FA. Irinotecan related compound EQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontentanoyl)camptothecin). FB. Irinotecan related compound ER (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontentanoyl)camptothecin). FC. Irinotecan related compound ES (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontentanoyl)camptothecin). FD. Irinotecan related compound ET (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontentanoyl)camptothecin). FE. Irinotecan related compound EU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontentanoyl)camptothecin). FF. Irinotecan related compound EV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontentanoyl)camptothecin). FG. Irinotecan related compound EW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontentanoyl)camptothecin). FH. Irinotecan related compound EX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontentanoyl)camptothecin). FI. Irinotecan related compound EY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontentanoyl)camptothecin). FJ. Irinotecan related compound EZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontentanoyl)camptothecin). FK. Irinotecan related compound FA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontentanoyl)camptothecin). FL. Irinotecan related compound FB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontentanoyl)camptothecin). FM. Irinotecan related compound FC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontentanoyl)camptothecin). FN. Irinotecan related compound FD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyl)camptothecin). FO. Irinotecan related compound FE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyl)camptothecin). FP. Irinotecan related compound FF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyl)camptothecin). FQ. Irinotecan related compound FG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyl)camptothecin). FR. Irinotecan related compound FH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyl)camptothecin). FS. Irinotecan related compound FI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontentanoyl)camptothecin). FT. Irinotecan related compound FJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontentanoyl)camptothecin). FU. Irinotecan related compound FK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontentanoyl)camptothecin). FV. Irinotecan related compound FL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontentanoyl)camptothecin). FW. Irinotecan related compound FM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontentanoyl)camptothecin). FX. Irinotecan related compound FN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontentanoyl)camptothecin). FY. Irinotecan related compound FO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontentanoyl)camptothecin). FZ. Irinotecan related compound FP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontentanoyl)camptothecin). GA. Irinotecan related compound FQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontentanoyl)camptothecin). GB. Irinotecan related compound FR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontentanoyl)camptothecin). GC. Irinotecan related compound FS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontentanoyl)camptothecin). GD. Irinotecan related compound FT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontentanoyl)camptothecin). GE. Irinotecan related compound FU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontentanoyl)camptothecin). GF. Irinotecan related compound FV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontentanoyl)camptothecin). GG. Irinotecan related compound FW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontentanoyl)camptothecin). GH. Irinotecan related compound FX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontentanoyl)camptothecin). GI. Irinotecan related compound FY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontentanoyl)camptothecin). GJ. Irinotecan related compound FZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontentanoyl)camptothecin). GK. Irinotecan related compound GA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontentanoyl)camptothecin). GL. Irinotecan related compound GB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontentanoyl)camptothecin). GM. Irinotecan related compound GC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontentanoyl)camptothecin). GN. Irinotecan related compound GD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontentanoyl)camptothecin). GO. Irinotecan related compound GE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontentanoyl)camptothecin). GP. Irinotecan related compound GF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontentanoyl)camptothecin). GQ. Irinotecan related compound GG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontentanoyl)camptothecin). GR. Irinotecan related compound GH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontentanoyl)camptothecin). GS. Irinotecan related compound GI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontentanoyl)camptothecin). GT. Irinotecan related compound GJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontentanoyl)camptothecin). GU. Irinotecan related compound GK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontentanoyl)camptothecin). GV. Irinotecan related compound GL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontentanoyl)camptothecin). GW. Irinotecan related compound GM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontentanoyl)camptothecin). GX. Irinotecan related compound GN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontentanoyl)camptothecin). GY. Irinotecan related compound GO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontentanoyl)camptothecin). GZ. Irinotecan related compound GP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontentanoyl)camptothecin). HA. Irinotecan related compound GQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontentanoyl)camptothecin). HB. Irinotecan related compound GR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontentanoyl)camptothecin). HC. Irinotecan related compound GS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontentanoyl)camptothecin). HD. Irinotecan related compound GT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontentanoyl)camptothecin). HE. Irinotecan related compound GU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontentanoyl)camptothecin). HF. Irinotecan related compound GV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontentanoyl)camptothecin). HG. Irinotecan related compound GW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontentanoyl)camptothecin). HH. Irinotecan related compound GX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontentanoyl)camptothecin). HI. Irinotecan related compound GY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontentanoyl)camptothecin). HJ. Irinotecan related compound GZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontentanoyl)camptothecin). HK. Irinotecan related compound HA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontentanoyl)camptothecin). HL. Irinotecan related compound HB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontentanoyl)camptothecin). HM. Irinotecan related compound HC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontentanoyl)camptothecin). HN. Irinotecan related compound HD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontentanoyl)camptothecin). HO. Irinotecan related compound HE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontentanoyl)camptothecin). HP. Irinotecan related compound HF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontentanoyl)camptothecin). HQ. Irinotecan related compound HG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyl)camptothecin). HR. Irinotecan related compound HH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyl)camptothecin). HS. Irinotecan related compound HI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyl)camptothecin). HT. Irinotecan related compound HJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyl)camptothecin). HU. Irinotecan related compound HK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyl)camptothecin). HV. Irinotecan related compound HL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyl)camptothecin). HW. Irinotecan related compound HM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyl)camptothecin). HX. Irinotecan related compound HN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyl)camptothecin). HY. Irinotecan related compound HO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyl)camptothecin). HZ. Irinotecan related compound HP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyl)camptothecin). IA. Irinotecan related compound HQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyl)camptothecin). IB. Irinotecan related compound HR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyl)camptothecin). IC. Irinotecan related compound HS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyl)camptothecin). ID. Irinotecan related compound HT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyl)camptothecin). IE. Irinotecan related compound HU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyl)camptothecin). IF. Irinotecan related compound HV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyl)camptothecin). IG. Irinotecan related compound HW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyl)camptothecin). IH. Irinotecan related compound HX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyl)camptothecin). II. Irinotecan related compound HY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyl)camptothecin). IJ. Irinotecan related compound HZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyl)camptothecin). IK. Irinotecan related compound IA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyl)camptothecin). IL. Irinotecan related compound IB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyl)camptothecin). IM. Irinotecan related compound IC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyl)camptothecin). IN. Irinotecan related compound ID (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyl)camptothecin). IO. Irinotecan related compound IE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyl)camptothecin). IP. Irinotecan related compound IF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyl)camptothecin). IQ. Irinotecan related compound IG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyl)camptothecin). IR. Irinotecan related compound IH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyl)camptothecin). IS. Irinotecan related compound II (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyl)camptothecin). IT. Irinotecan related compound IJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyl)camptothecin). IU. Irinotecan related compound IK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontentenoyl)camptothecin). IV. Irinotecan related compound IL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontentanoyl)camptothecin). IW. Irinotecan related compound IM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontentanoyl)camptothecin). IX. Irinotecan related compound IN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontentanoyl)camptothecin). IY. Irinotecan related compound IO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontentanoyl)camptothecin). IZ. Irinotecan related compound IP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontentanoyl)camptothecin). JA. Irinotecan related compound IQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontentanoyl)camptothecin). JB. Irinotecan related compound IR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontentanoyl)camptothecin). JC. Irinotecan related compound IS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontentanoyl)camptothecin). JD. Irinotecan related compound IT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontentanoyl)camptothecin). JE. Irinotecan related compound IU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontentanoyl)camptothecin). JF. Irinotecan related compound IV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontentanoyl)camptothecin). JG. Irinotecan related compound IW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontentanoyl)camptothecin). JH. Irinotecan related compound IX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontentanoyl)camptothecin). JI. Irinotecan related compound IY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontentanoyl)camptothecin). JJ. Irinotecan related compound IZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyl)camptothecin). JK. Irinotecan related compound JA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyl)camptothecin). JL. Irinotecan related compound JB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyl)camptothecin). JM. Irinotecan related compound JC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyl)camptothecin). JN. Irinotecan related compound JD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyl)camptothecin). JO. Irinotecan related compound JE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontentanoyl)camptothecin). JP. Irinotecan related compound JF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontentanoyl)camptothecin). JQ. Irinotecan related compound JG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontentanoyl)camptothecin). JR. Irinotecan related compound JH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontentanoyl)camptothecin). JS. Irinotecan related compound JI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontentanoyl)camptothecin). JT. Irinotecan related compound JJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontentanoyl)camptothecin). JU. Irinotecan related compound JK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontentanoyl)camptothecin). JV. Irinotecan related compound JL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontentanoyl)camptothecin). JW. Irinotecan related compound JM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontentanoyl)camptothecin). JX. Irinotecan related compound JN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontentanoyl)camptothecin). JY. Irinotecan related compound JO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontentanoyl)camptothecin). JZ. Irinotecan related compound JP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontentanoyl)camptothecin). KA. Irinotecan related compound JQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontentanoyl)camptothecin). KB. Irinotecan related compound JR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontentanoyl)camptothecin). KC. Irinotecan related compound JS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontentanoyl)camptothecin). KD. Irinotecan related compound JT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontentanoyl)camptothecin). KE. Irinotecan related compound JU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontentanoyl)camptothecin). KF. Irinotecan related compound JV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontentanoyl)camptothecin). KG. Irinotecan related compound JW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontentanoyl)camptothecin). KH. Irinotecan related compound JX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontentanoyl)camptothecin). KI. Irinotecan related compound JY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontentanoyl)camptothecin). KJ. Irinotecan related compound JZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontentanoyl)camptothecin). KK. Irinotecan related compound KA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontentanoyl)camptothecin). KL. Irinotecan related compound KB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontentanoyl)camptothecin). KM. Irinotecan related compound KC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontentanoyl)camptothecin). KN. Irinotecan related compound KD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontentanoyl)camptothecin). KO. Irinotecan related compound KE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontentanoyl)camptothecin). KP. Irinotecan related compound KF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontentanoyl)camptothecin). KQ. Irinotecan related compound KG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontentanoyl)camptothecin). KR. Irinotecan related compound KH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontentanoyl)camptothecin). KS. Irinotecan related compound KI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontentanoyl)camptothecin). KT. Irinotecan related compound KJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontentanoyl)camptothecin). KU. Irinotecan related compound KK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontentanoyl)camptothecin). KV. Irinotecan related compound KL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontentanoyl)camptothecin). KW. Irinotecan related compound KM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontentanoyl)camptothecin). KX. Irinotecan related compound KN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontentanoyl)camptothecin). KY. Irinotecan related compound KO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontentanoyl)camptothecin). KZ. Irinotecan related compound KP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontentanoyl)camptothecin). LA. Irinotecan related compound KQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontentanoyl)camptothecin). LB. Irinotecan related compound KR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontentanoyl)camptothecin). LC. Irinotecan related compound KS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontentanoyl)camptothecin). LD. Irinotecan related compound KT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontentanoyl)camptothecin). LE. Irinotecan related compound KU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontentanoyl)camptothecin). LF. Irinotecan related compound KV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontentanoyl)camptothecin). LG. Irinotecan related compound KW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontentanoyl)camptothecin). LH. Irinotecan related compound KX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontentanoyl)camptothecin). LI. Irinotecan related compound KY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontentanoyl)camptothecin). LJ. Irinotecan related compound KZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontentanoyl)camptothecin). LK. Irinotecan related compound LA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontentanoyl)camptothecin). LL. Irinotecan related compound LB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontentanoyl)camptothecin). LM. Irinotecan related compound LC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). LN. Irinotecan related compound LD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). LO. Irinotecan related compound LE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). LP. Irinotecan related compound LF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). LQ. Irinotecan related compound LG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). LR. Irinotecan related compound LH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). LS. Irinotecan related compound LI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). LT. Irinotecan related compound LJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). LU. Irinotecan related compound LK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). LV. Irinotecan related compound LL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). LW. Irinotecan related compound LM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). LX. Irinotecan related compound LN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). LY. Irinotecan related compound LO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). LZ. Irinotecan related compound LP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). MA. Irinotecan related compound LQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). MB. Irinotecan related compound LR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). MC. Irinotecan related compound LS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). MD. Irinotecan related compound LT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). ME. Irinotecan related compound LU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). MF. Irinotecan related compound LV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). MG. Irinotecan related compound LW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). MH. Irinotecan related compound LX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). MI. Irinotecan related compound LY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). MJ. Irinotecan related compound LZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). MK. Irinotecan related compound MA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). ML. Irinotecan related compound MB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). MM. Irinotecan related compound MC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). MN. Irinotecan related compound MD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). MO. Irinotecan related compound ME (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). MP. Irinotecan related compound MF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). MQ. Irinotecan related compound MG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). MR. Irinotecan related compound MH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). MS. Irinotecan related compound MI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). MT. Irinotecan related compound MJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). MU. Irinotecan related compound MK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). MV. Irinotecan related compound ML (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). MW. Irinotecan related compound MM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). MX. Irinotecan related compound MN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). MY. Irinotecan related compound MO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). MZ. Irinotecan related compound MP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). NA. Irinotecan related compound MQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). NB. Irinotecan related compound MR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). NC. Irinotecan related compound MS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). ND. Irinotecan related compound MT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). NE. Irinotecan related compound MU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontenoyloxymethyl)camptothecin). NF. Irinotecan related compound MV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). NG. Irinotecan related compound MW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). NH. Irinotecan related compound MX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). NI. Irinotecan related compound MY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyl)oxymethyl)camptothecin). NJ. Irinotecan related compound MZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyl)oxymethyl)camptothecin). NK. Irinotecan related compound NA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontanoyl)oxymethyl)camptothecin). NL. Irinotecan related compound NB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontanoyl)oxymethyl)camptothecin). NM. Irinotecan related compound NC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontanoyl)oxymethyl)camptothecin). NN. Irinotecan related compound ND (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontanoyl)oxymethyl)camptothecin). NO. Irinotecan related compound NE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontanoyl)oxymethyl)camptothecin). NP. Irinotecan related compound NF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontanoyl)oxymethyl)camptothecin). NQ. Irinotecan related compound NG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontanoyl)oxymethyl)camptothecin). NR. Irinotecan related compound NH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontanoyl)oxymethyl)camptothecin). NS. Irinotecan related compound NI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontanoyl)oxymethyl)camptothecin). NT. Irinotecan related compound NJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontanoyl)oxymethyl)camptothecin). NU. Irinotecan related compound NK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontanoyl)oxymethyl)camptothecin). NV. Irinotecan related compound NL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontanoyl)oxymethyl)camptothecin). NW. Irinotecan related compound NM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontanoyl)oxymethyl)camptothecin). NX. Irinotecan related compound NN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontanoyl)oxymethyl)camptothecin). NY. Irinotecan related compound NO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontanoyl)oxymethyl)camptothecin). NZ. Irinotecan related compound NP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontanoyl)oxymethyl)camptothecin). OA. Irinotecan related compound NQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontanoyl)oxymethyl)camptothecin). OB. Irinotecan related compound NR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontanoyl)oxymethyl)camptothecin). OC. Irinotecan related compound NS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontanoyl)oxymethyl)camptothecin). OD. Irinotecan related compound NT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontanoyl)oxymethyl)camptothecin). OE. Irinotecan related compound NU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontanoyl)oxymethyl)camptothecin). OF. Irinotecan related compound NV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontanoyl)oxymethyl)camptothecin). OG. Irinotecan related compound NW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontanoyl)oxymethyl)camptothecin). OH. Irinotecan related compound NX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontanoyl)oxymethyl)camptothecin). OI. Irinotecan related compound NY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontanoyl)oxymethyl)camptothecin). OJ. Irinotecan related compound NZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontanoyl)oxymethyl)camptothecin). OK. Irinotecan related compound OA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). OL. Irinotecan related compound OB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). OM. Irinotecan related compound OC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). ON. Irinotecan related compound OD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). OO. Irinotecan related compound OE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). OP. Irinotecan related compound OF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). OQ. Irinotecan related compound OG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). OR. Irinotecan related compound OH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). OS. Irinotecan related compound OI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). OT. Irinotecan related compound OJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). OU. Irinotecan related compound OK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). OV. Irinotecan related compound OL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). OW. Irinotecan related compound OM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). OX. Irinotecan related compound ON (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). OY. Irinotecan related compound OO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). OZ. Irinotecan related compound OP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). PA. Irinotecan related compound OQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). PB. Irinotecan related compound OR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). PC. Irinotecan related compound OS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). PD. Irinotecan related compound OT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). PE. Irinotecan related compound OU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). PF. Irinotecan related compound OV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). PG. Irinotecan related compound OW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). PH. Irinotecan related compound OX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). PI. Irinotecan related compound OY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). PJ. Irinotecan related compound OZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). PK. Irinotecan related compound PA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). PL. Irinotecan related compound PB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). PM. Irinotecan related compound PC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). PN. Irinotecan related compound PD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). PO. Irinotecan related compound PE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). PP. Irinotecan related compound PF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). PQ. Irinotecan related compound PG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). PR. Irinotecan related compound PH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). PS. Irinotecan related compound PI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). PT. Irinotecan related compound PJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). PU. Irinotecan related compound PK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). PV. Irinotecan related compound PL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). PW. Irinotecan related compound PM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). PX. Irinotecan related compound PN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). PY. Irinotecan related compound PO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). PZ. Irinotecan related compound PP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). QA. Irinotecan related compound PQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). QB. Irinotecan related compound PR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). QC. Irinotecan related compound PS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). QD. Irinotecan related compound PT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). QE. Irinotecan related compound PU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). QF. Irinotecan related compound PV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). QG. Irinotecan related compound PW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). QH. Irinotecan related compound PX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). QI. Irinotecan related compound PY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). QJ. Irinotecan related compound PZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). QK. Irinotecan related compound QA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). QL. Irinotecan related compound QB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). QM. Irinotecan related compound QC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). QN. Irinotecan related compound QD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). QO. Irinotecan related compound QE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). QP. Irinotecan related compound QF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). QQ. Irinotecan related compound QG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). QR. Irinotecan related compound QH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). QS. Irinotecan related compound QI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). QT. Irinotecan related compound QJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). QU. Irinotecan related compound QK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). QV. Irinotecan related compound QL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). QW. Irinotecan related compound QM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). QX. Irinotecan related compound QN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). QY. Irinotecan related compound QO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). QZ. Irinotecan related compound QP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). RA. Irinotecan related compound QQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontenoyloxymethyl)camptothecin). RB. Irinotecan related compound QR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). RC. Irinotecan related compound QS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). RD. Irinotecan related compound QT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). RE. Irinotecan related compound QU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). RF. Irinotecan related compound QV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). RG. Irinotecan related compound QW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). RH. Irinotecan related compound QX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). RI. Irinotecan related compound QY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). RJ. Irinotecan related compound QZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). RK. Irinotecan related compound RA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). RL. Irinotecan related compound RB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). RM. Irinotecan related compound RC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). RN. Irinotecan related compound RD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). RO. Irinotecan related compound RE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). RP. Irinotecan related compound RF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). RQ. Irinotecan related compound RG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). RR. Irinotecan related compound RH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). RS. Irinotecan related compound RI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). RT. Irinotecan related compound RJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). RU. Irinotecan related compound RK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). RV. Irinotecan related compound RL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). RW. Irinotecan related compound RM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). RX. Irinotecan related compound RN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). RY. Irinotecan related compound RO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). RZ. Irinotecan related compound RP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). SA. Irinotecan related compound RQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). SB. Irinotecan related compound RR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). SC. Irinotecan related compound RS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). SD. Irinotecan related compound RT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). SE. Irinotecan related compound RU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). SF. Irinotecan related compound RV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). SG. Irinotecan related compound RW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). SH. Irinotecan related compound RX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). SI. Irinotecan related compound RY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). SJ. Irinotecan related compound RZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). SK. Irinotecan related compound SA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). SL. Irinotecan related compound SB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). SM. Irinotecan related compound SC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). SN. Irinotecan related compound SD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). SO. Irinotecan related compound SE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). SP. Irinotecan related compound SF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). SQ. Irinotecan related compound SG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). SR. Irinotecan related compound SH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). SS. Irinotecan related compound SI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). ST. Irinotecan related compound SJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). SU. Irinotecan related compound SK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). SV. Irinotecan related compound SL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). SW. Irinotecan related compound SM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). SX. Irinotecan related compound SN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). SY. Irinotecan related compound SO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). SZ. Irinotecan related compound SP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). TA. Irinotecan related compound SQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). TB. Irinotecan related compound SR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). TC. Irinotecan related compound SS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). TD. Irinotecan related compound ST (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). TE. Irinotecan related compound SU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). TF. Irinotecan related compound SV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). TG. Irinotecan related compound SW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). TH. Irinotecan related compound SX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). TI. Irinotecan related compound SY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). TJ. Irinotecan related compound SZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). TK. Irinotecan related compound TA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). TL. Irinotecan related compound TB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). TM. Irinotecan related compound TC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). TN. Irinotecan related compound TD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). TO. Irinotecan related compound TE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). TP. Irinotecan related compound TF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). TQ. Irinotecan related compound TG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). TR. Irinotecan related compound TH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). TS. Irinotecan related compound TI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). TT. Irinotecan related compound TJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). TU. Irinotecan related compound TK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). TV. Irinotecan related compound TL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). TW. Irinotecan related compound TM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). TX. Irinotecan related compound TN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). TY. Irinotecan related compound TO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). TZ. Irinotecan related compound TP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). UA. Irinotecan related compound TQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). UB. Irinotecan related compound TR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). UC. Irinotecan related compound TS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). UD. Irinotecan related compound TT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). UE. Irinotecan related compound TU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). UF. Irinotecan related compound TV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). UG. Irinotecan related compound TW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). UH. Irinotecan related compound TX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). UI. Irinotecan related compound TY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). UJ. Irinotecan related compound TZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). UK. Irinotecan related compound UA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). UL. Irinotecan related compound UB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). UM. Irinotecan related compound UC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). UN. Irinotecan related compound UD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). UO. Irinotecan related compound UE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). UP. Irinotecan related compound UF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). UQ. Irinotecan related compound UG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). UR. Irinotecan related compound UH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). US. Irinotecan related compound UI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). UT. Irinotecan related compound UJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). UU. Irinotecan related compound UK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). UV. Irinotecan related compound UL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). UW. Irinotecan related compound UM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontenoyloxymethyl)camptothecin). UX. Irinotecan related compound UN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). UY. Irinotecan related compound UO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). UZ. Irinotecan related compound UP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). VA. Irinotecan related compound UQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). VB. Irinotecan related compound UR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). VC. Irinotecan related compound US (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). VD. Irinotecan related compound UT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). VE. Irinotecan related compound UU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). VF. Irinotecan related compound UV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). VG. Irinotecan related compound UW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). VH. Irinotecan related compound UX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). VI. Irinotecan related compound UY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). VJ. Irinotecan related compound UZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). VK. Irinotecan related compound VA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). VL. Irinotecan related compound VB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). VM. Irinotecan related compound VC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). VN. Irinotecan related compound VD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). VO. Irinotecan related compound VE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). VP. Irinotecan related compound VF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). VQ. Irinotecan related compound VG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). VR. Irinotecan related compound VH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). VS. Irinotecan related compound VI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). VT. Irinotecan related compound VJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). VU. Irinotecan related compound VK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). VV. Irinotecan related compound VL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). VW. Irinotecan related compound VM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). VX. Irinotecan related compound VN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). VY. Irinotecan related compound VO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). VZ. Irinotecan related compound VP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). WA. Irinotecan related compound VQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). WB. Irinotecan related compound VR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). WC. Irinotecan related compound VS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). WD. Irinotecan related compound VT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). WE. Irinotecan related compound VU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). WF. Irinotecan related compound VV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). WG. Irinotecan related compound VW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). WH. Irinotecan related compound VX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). WI. Irinotecan related compound VY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). WJ. Irinotecan related compound VZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). WK. Irinotecan related compound WA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). WL. Irinotecan related compound WB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). WM. Irinotecan related compound WC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). WN. Irinotecan related compound WD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). WO. Irinotecan related compound WE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). WP. Irinotecan related compound WF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). WQ. Irinotecan related compound WG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). WR. Irinotecan related compound WH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). WS. Irinotecan related compound WI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). WT. Irinotecan related compound WJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). WU. Irinotecan related compound WK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). WV. Irinotecan related compound WL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). WW. Irinotecan related compound WM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). WX. Irinotecan related compound WN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). WY. Irinotecan related compound WO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). WZ. Irinotecan related compound WP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). XA. Irinotecan related compound WQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). XB. Irinotecan related compound WR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). XC. Irinotecan related compound WS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). XD. Irinotecan related compound WT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). XE. Irinotecan related compound WU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). XF. Irinotecan related compound WV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). XG. Irinotecan related compound WW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). XH. Irinotecan related compound WX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). XI. Irinotecan related compound WY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). XJ. Irinotecan related compound WZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). XK. Irinotecan related compound XA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). XL. Irinotecan related compound XB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). XM. Irinotecan related compound XC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). XN. Irinotecan related compound XD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). XO. Irinotecan related compound XE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). XP. Irinotecan related compound XF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). XQ. Irinotecan related compound XG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). XR. Irinotecan related compound XH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). XS. Irinotecan related compound XI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). XT. Irinotecan related compound XJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). XU. Irinotecan related compound XK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). XV. Irinotecan related compound XL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). XW. Irinotecan related compound XM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). XX. Irinotecan related compound XN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). XY. Irinotecan related compound XO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). XZ. Irinotecan related compound XP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). YA. Irinotecan related compound XQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). YB. Irinotecan related compound XR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). YC. Irinotecan related compound XS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). YD. Irinotecan related compound XT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). YE. Irinotecan related compound XU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). YF. Irinotecan related compound XV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). YG. Irinotecan related compound XW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). YH. Irinotecan related compound XX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). YI. Irinotecan related compound XY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). YJ. Irinotecan related compound XZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). YK. Irinotecan related compound YA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). YL. Irinotecan related compound YB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). YM. Irinotecan related compound YC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). YN. Irinotecan related compound YD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). YO. Irinotecan related compound YE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). YP. Irinotecan related compound YF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). YQ. Irinotecan related compound YG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). YR. Irinotecan related compound YH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). YS. Irinotecan related compound YI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontenoyloxymethyl)camptothecin). YT. Irinotecan related compound YJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). YU. Irinotecan related compound YK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). YV. Irinotecan related compound YL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). YW. Irinotecan related compound YM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). YX. Irinotecan related compound YN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). YY. Irinotecan related compound YO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). YZ. Irinotecan related compound YP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). ZA. Irinotecan related compound YQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). ZB. Irinotecan related compound YR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). ZC. Irinotecan related compound YS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). ZD. Irinotecan related compound YT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). ZE. Irinotecan related compound YU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). ZF. Irinotecan related compound YV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). ZG. Irinotecan related compound YW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). ZH. Irinotecan related compound YX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). ZI. Irinotecan related compound YY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). ZJ. Irinotecan related compound YZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). ZK. Irinotecan related compound ZA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). ZL. Irinotecan related compound ZB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). ZM. Irinotecan related compound ZC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). ZN. Irinotecan related compound ZD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). ZO. Irinotecan related compound ZE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). ZP. Irinotecan related compound ZF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). ZQ. Irinotecan related compound ZG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). ZR. Irinotecan related compound ZH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). ZS. Irinotecan related compound ZI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). ZT. Irinotecan related compound ZJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). ZU. Irinotecan related compound ZK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). ZV. Irinotecan related compound ZL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). ZW. Irinotecan related compound ZM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). ZX. Irinotecan related compound ZN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). ZY. Irinotecan related compound ZO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). ZZ. Irinotecan related compound ZP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). AAA. Irinotecan related compound ZQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). AAB. Irinotecan related compound ZR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). AAC. Irinotecan related compound ZS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). AAD. Irinotecan related compound ZT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). AAE. Irinotecan related compound ZU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). AAF. Irinotecan related compound ZV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). AAG. Irinotecan related compound ZW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). AAH. Irinotecan related compound ZX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). AAI. Irinotecan related compound ZY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). AAJ. Irinotecan related compound ZZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). AAK. Irinotecan related compound AAA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). AAL. Irinotecan related compound AAB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). AAM. Irinotecan related compound AAC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). AAN. Irinotecan related compound AAD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). AAO. Irinotecan related compound AAE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). AAP. Irinotecan related compound AAF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). AAQ. Irinotecan related compound AAG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). AAR. Irinotecan related compound AAH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). AAS. Irinotecan related compound AAI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). AAT. Irinotecan related compound AAJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AAU. Irinotecan related compound AAK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AAV. Irinotecan related compound AAL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AAW. Irinotecan related compound AAM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AAX. Irinotecan related compound AAN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AAY. Irinotecan related compound AAO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AAZ. Irinotecan related compound AAP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). ABA. Irinotecan related compound AAQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). ABB. Irinotecan related compound AAR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). ABC. Irinotecan related compound AAS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). ABD. Irinotecan related compound AAT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). ABE. Irinotecan related compound AAU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). ABF. Irinotecan related compound AAV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). ABG. Irinotecan related compound AAW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). ABH. Irinotecan related compound AAX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). ABI. Irinotecan related compound AAY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). ABJ. Irinotecan related compound AAZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). ABK. Irinotecan related compound ABA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). ABL. Irinotecan related compound ABB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). ABM. Irinotecan related compound ABC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). ABN. Irinotecan related compound ABD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). ABO. Irinotecan related compound ABE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). ABP. Irinotecan related compound ABF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). ABQ. Irinotecan related compound ABG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). ABR. Irinotecan related compound ABH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). ABS. Irinotecan related compound ABI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). ABT. Irinotecan related compound ABJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). ABU. Irinotecan related compound ABK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). ABV. Irinotecan related compound ABL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). ABW. Irinotecan related compound ABM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). ABX. Irinotecan related compound ABN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). ABY. Irinotecan related compound ABO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). ABZ. Irinotecan related compound ABP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). ACA. Irinotecan related compound ABQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). ACB. Irinotecan related compound ABR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). ACC. Irinotecan related compound ABS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). ACD. Irinotecan related compound ABT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). ACE. Irinotecan related compound ABU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). ACF. Irinotecan related compound ABV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). ACG. Irinotecan related compound ABW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). ACH. Irinotecan related compound ABX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). ACI. Irinotecan related compound ABY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). ACJ. Irinotecan related compound ABZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). ACK. Irinotecan related compound ACA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). ACL. Irinotecan related compound ACB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). ACM. Irinotecan related compound ACC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). ACN. Irinotecan related compound ACD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). ACO. Irinotecan related compound ACE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontenoyloxymethyl)camptothecin). ACP. Irinotecan related compound ACF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). ACQ. Irinotecan related compound ACG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). ACR. Irinotecan related compound ACH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). ACS. Irinotecan related compound ACI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). ACT. Irinotecan related compound ACJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). ACU. Irinotecan related compound ACK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). ACV. Irinotecan related compound ACL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). ACW. Irinotecan related compound ACM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). ACX. Irinotecan related compound ACN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). ACY. Irinotecan related compound ACO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). ACZ. Irinotecan related compound ACP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). ADA. Irinotecan related compound ACQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). ADB. Irinotecan related compound ACR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). ADC. Irinotecan related compound ACS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). ADD. Irinotecan related compound ACT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). ADE. Irinotecan related compound ACU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). ADF. Irinotecan related compound ACV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). ADG. Irinotecan related compound ACW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). ADH. Irinotecan related compound ACX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). ADI. Irinotecan related compound ACY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). ADJ. Irinotecan related compound ACZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). ADK. Irinotecan related compound ADA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). ADL. Irinotecan related compound ADB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). ADM. Irinotecan related compound ADC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). ADN. Irinotecan related compound ADD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). ADO. Irinotecan related compound ADE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). ADP. Irinotecan related compound ADF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). ADQ. Irinotecan related compound ADG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). ADR. Irinotecan related compound ADH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). ADS. Irinotecan related compound ADI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). ADT. Irinotecan related compound ADJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). ADU. Irinotecan related compound ADK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). ADV. Irinotecan related compound ADL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). ADW. Irinotecan related compound ADM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). ADX. Irinotecan related compound ADN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). ADY. Irinotecan related compound ADO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). ADZ. Irinotecan related compound ADP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). AEA. Irinotecan related compound ADQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). AEB. Irinotecan related compound ADR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). AEC. Irinotecan related compound ADS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). AED. Irinotecan related compound ADT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). AEE. Irinotecan related compound ADU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). AEF. Irinotecan related compound ADV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). AEG. Irinotecan related compound ADW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). AEH. Irinotecan related compound ADX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). AEI. Irinotecan related compound ADY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). AEJ. Irinotecan related compound ADZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). AEK. Irinotecan related compound AEA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). AEL. Irinotecan related compound AEB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). AEM. Irinotecan related compound AEC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). AEN. Irinotecan related compound AED (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). AEO. Irinotecan related compound AEE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). AEP. Irinotecan related compound AEF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AEQ. Irinotecan related compound AEG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AER. Irinotecan related compound AEH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AES. Irinotecan related compound AEI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AET. Irinotecan related compound AEJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AEU. Irinotecan related compound AEK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AEV. Irinotecan related compound AEL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). AEW. Irinotecan related compound AEM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). AEX. Irinotecan related compound AEN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). AEY. Irinotecan related compound AEO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). AEZ. Irinotecan related compound AEP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). AFA. Irinotecan related compound AEQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). AFB. Irinotecan related compound AER (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). AFC. Irinotecan related compound AES (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). AFD. Irinotecan related compound AET (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). AFE. Irinotecan related compound AEU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). AFF. Irinotecan related compound AEV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). AFG. Irinotecan related compound AEW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). AFH. Irinotecan related compound AEX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). AFI. Irinotecan related compound AEY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). AFJ. Irinotecan related compound AEZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). AFK. Irinotecan related compound AFA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). AFL. Irinotecan related compound AFB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). AFM. Irinotecan related compound AFC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). AFN. Irinotecan related compound AFD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). AFO. Irinotecan related compound AFE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). AFP. Irinotecan related compound AFF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). AFQ. Irinotecan related compound AFG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). AFR. Irinotecan related compound AFH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). AFS. Irinotecan related compound AFI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). AFT. Irinotecan related compound AFJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). AFU. Irinotecan related compound AFK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). AFV. Irinotecan related compound AFL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). AFW. Irinotecan related compound AFM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). AFX. Irinotecan related compound AFN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). AFY. Irinotecan related compound AFO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). AFZ. Irinotecan related compound AFP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). AGA. Irinotecan related compound AFQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). AGB. Irinotecan related compound AFR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). AGC. Irinotecan related compound AFS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). AGD. Irinotecan related compound AFT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). AGE. Irinotecan related compound AFU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). AGF. Irinotecan related compound AFV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). AGG. Irinotecan related compound AFW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). AGH. Irinotecan related compound AFX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). AGI. Irinotecan related compound AFY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). AGJ. Irinotecan related compound AFZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). AGK. Irinotecan related compound AGA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyloxymethyl)camptothecin). AGL. Irinotecan related compound AGB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). AGM. Irinotecan related compound AGC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). AGN. Irinotecan related compound AGD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). AGO. Irinotecan related compound AGE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). AGP. Irinotecan related compound AGF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). AGQ. Irinotecan related compound AGG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). AGR. Irinotecan related compound AGH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). AGS. Irinotecan related compound AGI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). AGT. Irinotecan related compound AGJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). AGU. Irinotecan related compound AGK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). AGV. Irinotecan related compound AGL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). AGW. Irinotecan related compound AGM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). AGX. Irinotecan related compound AGN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). AGY. Irinotecan related compound AGO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). AGZ. Irinotecan related compound AGP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). AHA. Irinotecan related compound AGQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). AHB. Irinotecan related compound AGR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). AHC. Irinotecan related compound AGS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). AHD. Irinotecan related compound AGT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). AHE. Irinotecan related compound AGU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). AHF. Irinotecan related compound AGV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). AHG. Irinotecan related compound AGW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). AHH. Irinotecan related compound AGX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). AHI. Irinotecan related compound AGY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). AHJ. Irinotecan related compound AGZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). AHK. Irinotecan related compound AHA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). AHL. Irinotecan related compound AHB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). AHM. Irinotecan related compound AHC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). AHN. Irinotecan related compound AHD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). AHO. Irinotecan related compound AHE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). AHP. Irinotecan related compound AHF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). AHQ. Irinotecan related compound AHG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). AHR. Irinotecan related compound AHH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). AHS. Irinotecan related compound AHI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). AHT. Irinotecan related compound AHJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). AHU. Irinotecan related compound AHK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). AHV. Irinotecan related compound AHL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). AHW. Irinotecan related compound AHM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). AHX. Irinotecan related compound AHN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). AHY. Irinotecan related compound AHO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). AHZ. Irinotecan related compound AHP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). AIA. Irinotecan related compound AHQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). AIB. Irinotecan related compound AHR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). AIC. Irinotecan related compound AHS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). AID. Irinotecan related compound AHT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). AIE. Irinotecan related compound AHU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). AIF. Irinotecan related compound AHV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). AIG. Irinotecan related compound AHW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). AIH. Irinotecan related compound AHX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). AII. Irinotecan related compound AHY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). AIJ. Irinotecan related compound AHZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). AIK. Irinotecan related compound AIA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). AIL. Irinotecan related compound AIB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AIM. Irinotecan related compound AIC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AIN. Irinotecan related compound AID (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AIO. Irinotecan related compound AIE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AIP. Irinotecan related compound AIF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AIQ. Irinotecan related compound AIG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AIR. Irinotecan related compound AIH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). AIS. Irinotecan related compound AII (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). AIT. Irinotecan related compound AIJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). AIU. Irinotecan related compound AIK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). AIV. Irinotecan related compound AIL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). AIW. Irinotecan related compound AIM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). AIX. Irinotecan related compound AIN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). AIY. Irinotecan related compound AIO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). AIZ. Irinotecan related compound AIP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). AJA. Irinotecan related compound AIQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). AJB. Irinotecan related compound AIR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). AJC. Irinotecan related compound AIS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). AJD. Irinotecan related compound AIT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). AJE. Irinotecan related compound AIU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). AJF. Irinotecan related compound AIV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). AJG. Irinotecan related compound AIW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). AJH. Irinotecan related compound AIX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). AJI. Irinotecan related compound AIY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). AJJ. Irinotecan related compound AIZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). AJK. Irinotecan related compound AJA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). AJL. Irinotecan related compound AJB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). AJM. Irinotecan related compound AJC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). AJN. Irinotecan related compound AJD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). AJO. Irinotecan related compound AJE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). AJP. Irinotecan related compound AJF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). AJQ. Irinotecan related compound AJG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). AJR. Irinotecan related compound AJH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). AJS. Irinotecan related compound AJI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). AJT. Irinotecan related compound AJJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). AJU. Irinotecan related compound AJK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). AJV. Irinotecan related compound AJL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). AJW. Irinotecan related compound AJM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). AJX. Irinotecan related compound AJN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). AJY. Irinotecan related compound AJO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). AJZ. Irinotecan related compound AJP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). AKA. Irinotecan related compound AJQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). AKB. Irinotecan related compound AJR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). AKC. Irinotecan related compound AJS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). AKD. Irinotecan related compound AJT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). AKE. Irinotecan related compound AJU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). AKF. Irinotecan related compound AJV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). AKG. Irinotecan related compound AJW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyloxymethyl)camptothecin). AKH. Irinotecan related compound AJX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). AKI. Irinotecan related compound AJY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). AKJ. Irinotecan related compound AJZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). AKK. Irinotecan related compound AKA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). AKL. Irinotecan related compound AKB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). AKM. Irinotecan related compound AKC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). AKN. Irinotecan related compound AKD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). AKO. Irinotecan related compound AKE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). AKP. Irinotecan related compound AKF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). AKQ. Irinotecan related compound AKG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). AKR. Irinotecan related compound AKH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). AKS. Irinotecan related compound AKI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). AKT. Irinotecan related compound AKJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). AKU. Irinotecan related compound AKK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). AKV. Irinotecan related compound AKL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). AKW. Irinotecan related compound AKM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). AKX. Irinotecan related compound AKN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). AKY. Irinotecan related compound AKO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). AKZ. Irinotecan related compound AKP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). ALA. Irinotecan related compound AKQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). ALB. Irinotecan related compound AKR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). ALC. Irinotecan related compound AKS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). ALD. Irinotecan related compound AKT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). ALE. Irinotecan related compound AKU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). ALF. Irinotecan related compound AKV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). ALG. Irinotecan related compound AKW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). ALH. Irinotecan related compound AKX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). ALI. Irinotecan related compound AKY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). ALJ. Irinotecan related compound AKZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). ALK. Irinotecan related compound ALA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). ALL. Irinotecan related compound ALB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). ALM. Irinotecan related compound ALC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). ALN. Irinotecan related compound ALD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). ALO. Irinotecan related compound ALE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). ALP. Irinotecan related compound ALF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). ALQ. Irinotecan related compound ALG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). ALR. Irinotecan related compound ALH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). ALS. Irinotecan related compound ALI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). ALT. Irinotecan related compound ALJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). ALU. Irinotecan related compound ALK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). ALV. Irinotecan related compound ALL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). ALW. Irinotecan related compound ALM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). ALX. Irinotecan related compound ALN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). ALY. Irinotecan related compound ALO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). ALZ. Irinotecan related compound ALP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). AMA. Irinotecan related compound ALQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). AMB. Irinotecan related compound ALR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). AMC. Irinotecan related compound ALS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). AMD. Irinotecan related compound ALT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). AME. Irinotecan related compound ALU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). AMF. Irinotecan related compound ALV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). AMG. Irinotecan related compound ALW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). AMH. Irinotecan related compound ALX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AMI. Irinotecan related compound ALY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AMJ. Irinotecan related compound ALZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AMK. Irinotecan related compound AMA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AML. Irinotecan related compound AMB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AMM. Irinotecan related compound AMC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AMN. Irinotecan related compound AMD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). AMO. Irinotecan related compound AME (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). AMP. Irinotecan related compound AMF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). AMQ. Irinotecan related compound AMG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). AMR. Irinotecan related compound AMH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). AMS. Irinotecan related compound AMI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). AMT. Irinotecan related compound AMJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). AMU. Irinotecan related compound AMK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). AMV. Irinotecan related compound AML (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). AMW. Irinotecan related compound AMM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). AMX. Irinotecan related compound AMN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). AMY. Irinotecan related compound AMO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). AMZ. Irinotecan related compound AMP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). ANA. Irinotecan related compound AMQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). ANB. Irinotecan related compound AMR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). ANC. Irinotecan related compound AMS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). AND. Irinotecan related compound AMT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). ANE. Irinotecan related compound AMU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). ANF. Irinotecan related compound AMV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). ANG. Irinotecan related compound AMW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). ANH. Irinotecan related compound AMX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). ANI. Irinotecan related compound AMY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). ANJ. Irinotecan related compound AMZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). ANK. Irinotecan related compound ANA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). ANL. Irinotecan related compound ANB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). ANM. Irinotecan related compound ANC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). ANN. Irinotecan related compound AND (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). ANO. Irinotecan related compound ANE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). ANP. Irinotecan related compound ANF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). ANQ. Irinotecan related compound ANG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). ANR. Irinotecan related compound ANH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). ANS. Irinotecan related compound ANI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). ANT. Irinotecan related compound ANJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). ANU. Irinotecan related compound ANK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). ANV. Irinotecan related compound ANL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). ANW. Irinotecan related compound ANM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). ANX. Irinotecan related compound ANN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). ANY. Irinotecan related compound ANO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). ANZ. Irinotecan related compound ANP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). AOA. Irinotecan related compound ANQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). AOB. Irinotecan related compound ANR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). AOC. Irinotecan related compound ANS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyloxymethyl)camptothecin). AOD. Irinotecan related compound ANT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). AOE. Irinotecan related compound ANU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). AOF. Irinotecan related compound ANV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). AOG. Irinotecan related compound ANW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). AOH. Irinotecan related compound ANX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). AOI. Irinotecan related compound ANY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). AOJ. Irinotecan related compound ANZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). AOK. Irinotecan related compound AOA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). AOL. Irinotecan related compound AOB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). AOM. Irinotecan related compound AOC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). AON. Irinotecan related compound AOD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). AOO. Irinotecan related compound AOE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). AOP. Irinotecan related compound AOF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). AOQ. Irinotecan related compound AOG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). AOR. Irinotecan related compound AOH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). AOS. Irinotecan related compound AOI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). AOT. Irinotecan related compound AOJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). AOU. Irinotecan related compound AOK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). AOV. Irinotecan related compound AOL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). AOW. Irinotecan related compound AOM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). AOX. Irinotecan related compound AON (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). AOY. Irinotecan related compound AOO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). AOZ. Irinotecan related compound AOP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). APA. Irinotecan related compound AOQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). APB. Irinotecan related compound AOR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). APC. Irinotecan related compound AOS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). APD. Irinotecan related compound AOT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). APE. Irinotecan related compound AOU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). APF. Irinotecan related compound AOV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). APG. Irinotecan related compound AOW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). APH. Irinotecan related compound AOX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). API. Irinotecan related compound AOY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). APJ. Irinotecan related compound AOZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). APK. Irinotecan related compound APA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). APL. Irinotecan related compound APB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). APM. Irinotecan related compound APC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). APN. Irinotecan related compound APD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). APO. Irinotecan related compound APE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). APP. Irinotecan related compound APF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). APQ. Irinotecan related compound APG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). APR. Irinotecan related compound APH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). APS. Irinotecan related compound API (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). APT. Irinotecan related compound APJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). APU. Irinotecan related compound APK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). APV. Irinotecan related compound APL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). APW. Irinotecan related compound APM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). APX. Irinotecan related compound APN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). APY. Irinotecan related compound APO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). APZ. Irinotecan related compound APP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). AQA. Irinotecan related compound APQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). AQB. Irinotecan related compound APR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). AQC. Irinotecan related compound APS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). AQD. Irinotecan related compound APT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AQE. Irinotecan related compound APU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AQF. Irinotecan related compound APV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AQG. Irinotecan related compound APW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AQH. Irinotecan related compound APX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AQI. Irinotecan related compound APY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AQJ. Irinotecan related compound APZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). AQK. Irinotecan related compound AQA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). AQL. Irinotecan related compound AQB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). AQM. Irinotecan related compound AQC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). AQN. Irinotecan related compound AQD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). AQO. Irinotecan related compound AQE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). AQP. Irinotecan related compound AQF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). AQQ. Irinotecan related compound AQG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). AQR. Irinotecan related compound AQH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). AQS. Irinotecan related compound AQI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). AQT. Irinotecan related compound AQJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). AQU. Irinotecan related compound AQK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). AQV. Irinotecan related compound AQL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). AQW. Irinotecan related compound AQM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). AQX. Irinotecan related compound AQN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). AQY. Irinotecan related compound AQO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). AQZ. Irinotecan related compound AQP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). ARA. Irinotecan related compound AQQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). ARB. Irinotecan related compound AQR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). ARC. Irinotecan related compound AQS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). ARD. Irinotecan related compound AQT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). ARE. Irinotecan related compound AQU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). ARF. Irinotecan related compound AQV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). ARG. Irinotecan related compound AQW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). ARH. Irinotecan related compound AQX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). ARI. Irinotecan related compound AQY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). ARJ. Irinotecan related compound AQZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). ARK. Irinotecan related compound ARA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). ARL. Irinotecan related compound ARB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). ARM. Irinotecan related compound ARC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). ARN. Irinotecan related compound ARD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). ARO. Irinotecan related compound ARE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). ARP. Irinotecan related compound ARF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). ARQ. Irinotecan related compound ARG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). ARR. Irinotecan related compound ARH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). ARS. Irinotecan related compound ARI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). ART. Irinotecan related compound ARJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). ARU. Irinotecan related compound ARK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). ARV. Irinotecan related compound ARL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). ARW. Irinotecan related compound ARM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). ARX. Irinotecan related compound ARN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). ARY. Irinotecan related compound ARO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyloxymethyl)camptothecin). ARZ. Irinotecan related compound ARP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). ASA. Irinotecan related compound ARQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). ASB. Irinotecan related compound ARR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). ASC. Irinotecan related compound ARS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). ASD. Irinotecan related compound ART (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). ASE. Irinotecan related compound ARU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). ASF. Irinotecan related compound ARV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). ASG. Irinotecan related compound ARW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). ASH. Irinotecan related compound ARX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). ASI. Irinotecan related compound ARY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). ASJ. Irinotecan related compound ARZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). ASK. Irinotecan related compound ASA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). ASL. Irinotecan related compound ASB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). ASM. Irinotecan related compound ASC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). ASN. Irinotecan related compound ASD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). ASO. Irinotecan related compound ASE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). ASP. Irinotecan related compound ASF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). ASQ. Irinotecan related compound ASG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). ASR. Irinotecan related compound ASH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). ASS. Irinotecan related compound ASI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). AST. Irinotecan related compound ASJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). ASU. Irinotecan related compound ASK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). ASV. Irinotecan related compound ASL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). ASW. Irinotecan related compound ASM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). ASX. Irinotecan related compound ASN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). ASY. Irinotecan related compound ASO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). ASZ. Irinotecan related compound ASP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). ATA. Irinotecan related compound ASQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). ATB. Irinotecan related compound ASR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). ATC. Irinotecan related compound ASS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). ATD. Irinotecan related compound AST (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). ATE. Irinotecan related compound ASU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). ATF. Irinotecan related compound ASV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). ATG. Irinotecan related compound ASW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). ATH. Irinotecan related compound ASX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). ATI. Irinotecan related compound ASY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). ATJ. Irinotecan related compound ASZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). ATK. Irinotecan related compound ATA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). ATL. Irinotecan related compound ATB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). ATM. Irinotecan related compound ATC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). ATN. Irinotecan related compound ATD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). ATO. Irinotecan related compound ATE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). ATP. Irinotecan related compound ATF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). ATQ. Irinotecan related compound ATG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). ATR. Irinotecan related compound ATH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). ATS. Irinotecan related compound ATI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). ATT. Irinotecan related compound ATJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). ATU. Irinotecan related compound ATK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). ATV. Irinotecan related compound ATL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). ATW. Irinotecan related compound ATM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). ATX. Irinotecan related compound ATN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). ATY. Irinotecan related compound ATO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). ATZ. Irinotecan related compound ATP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AUA. Irinotecan related compound ATQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AUB. Irinotecan related compound ATR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AUC. Irinotecan related compound ATS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AUD. Irinotecan related compound ATT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AUE. Irinotecan related compound ATU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AUF. Irinotecan related compound ATV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). AUG. Irinotecan related compound ATW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). AUH. Irinotecan related compound ATX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). AUI. Irinotecan related compound ATY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). AUJ. Irinotecan related compound ATZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). AUK. Irinotecan related compound AUA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). AUL. Irinotecan related compound AUB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). AUM. Irinotecan related compound AUC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). AUN. Irinotecan related compound AUD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). AUO. Irinotecan related compound AUE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). AUP. Irinotecan related compound AUF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). AUQ. Irinotecan related compound AUG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). AUR. Irinotecan related compound AUH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). AUS. Irinotecan related compound AUI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). AUT. Irinotecan related compound AUJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). AUU. Irinotecan related compound AUK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). AUV. Irinotecan related compound AUL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). AUW. Irinotecan related compound AUM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). AUX. Irinotecan related compound AUN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). AUY. Irinotecan related compound AUO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). AUZ. Irinotecan related compound AUP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). AVA. Irinotecan related compound AUQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). AVB. Irinotecan related compound AUR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). AVC. Irinotecan related compound AUS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). AVD. Irinotecan related compound AUT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). AVE. Irinotecan related compound AUU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). AVF. Irinotecan related compound AUV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). AVG. Irinotecan related compound AUW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). AVH. Irinotecan related compound AUX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). AVI. Irinotecan related compound AUY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). AVJ. Irinotecan related compound AUZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). AVK. Irinotecan related compound AVA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). AVL. Irinotecan related compound AVB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). AVM. Irinotecan related compound AVC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). AVN. Irinotecan related compound AVD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). AVO. Irinotecan related compound AVE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). AVP. Irinotecan related compound AVF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). AVQ. Irinotecan related compound AVG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). AVR. Irinotecan related compound AVH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). AVS. Irinotecan related compound AVI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). AVT. Irinotecan related compound AVJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). AVU. Irinotecan related compound AVK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyloxymethyl)camptothecin). AVV. Irinotecan related compound AVL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). AVW. Irinotecan related compound AVM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). AVX. Irinotecan related compound AVN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). AVY. Irinotecan related compound AVO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). AVZ. Irinotecan related compound AVP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). AWA. Irinotecan related compound AVQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). AWB. Irinotecan related compound AVR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). AWC. Irinotecan related compound AVS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). AWD. Irinotecan related compound AVT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). AWE. Irinotecan related compound AVU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). AWF. Irinotecan related compound AVV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). AWG. Irinotecan related compound AVW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). AWH. Irinotecan related compound AVX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). AWI. Irinotecan related compound AVY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). AWJ. Irinotecan related compound AVZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). AWK. Irinotecan related compound AWA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). AWL. Irinotecan related compound AWB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). AWM. Irinotecan related compound AWC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). AWN. Irinotecan related compound AWD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). AWO. Irinotecan related compound AWE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). AWP. Irinotecan related compound AWF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). AWQ. Irinotecan related compound AWG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). AWR. Irinotecan related compound AWH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). AWS. Irinotecan related compound AWI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). AWT. Irinotecan related compound AWJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). AWU. Irinotecan related compound AWK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). AWV. Irinotecan related compound AWL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). AWW. Irinotecan related compound AWM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). AWX. Irinotecan related compound AWN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). AWY. Irinotecan related compound AWO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). AWZ. Irinotecan related compound AWP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). AXA. Irinotecan related compound AWQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). AXB. Irinotecan related compound AWR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). AXC. Irinotecan related compound AWS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). AXD. Irinotecan related compound AWT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). AXE. Irinotecan related compound AWU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). AXF. Irinotecan related compound AWV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). AXG. Irinotecan related compound AWW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). AXH. Irinotecan related compound AWX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). AXI. Irinotecan related compound AWY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). AXJ. Irinotecan related compound AWZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). AXK. Irinotecan related compound AXA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). AXL. Irinotecan related compound AXB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). AXM. Irinotecan related compound AXC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). AXN. Irinotecan related compound AXD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). AXO. Irinotecan related compound AXE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). AXP. Irinotecan related compound AXF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). AXQ. Irinotecan related compound AXG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). AXR. Irinotecan related compound AXH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). AXS. Irinotecan related compound AXI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). AXT. Irinotecan related compound AXJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). AXU. Irinotecan related compound AXK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). AXV. Irinotecan related compound AXL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). AXW. Irinotecan related compound AXM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). AXX. Irinotecan related compound AXN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). AXY. Irinotecan related compound AXO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). AXZ. Irinotecan related compound AXP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). AYA. Irinotecan related compound AXQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). AYB. Irinotecan related compound AXR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). AYC. Irinotecan related compound AXS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). AYD. Irinotecan related compound AXT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). AYE. Irinotecan related compound AXU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). AYF. Irinotecan related compound AXV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). AYG. Irinotecan related compound AXW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). AYH. Irinotecan related compound AXX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). AYI. Irinotecan related compound AXY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(decentenoyloxymethyl)camptothecin). AYJ. Irinotecan related compound AXZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(undecentenoyloxymethyl)camptothecin). AYK. Irinotecan related compound AYA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dodecentenoyloxymethyl)camptothecin). AYL. Irinotecan related compound AYB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tridecentenoyloxymethyl)camptothecin). AYM. Irinotecan related compound AYC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetradecentenoyloxymethyl)camptothecin). AYN. Irinotecan related compound AYD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentadecentenoyloxymethyl)camptothecin). AYO. Irinotecan related compound AYE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexadecentenoyloxymethyl)camptothecin). AYP. Irinotecan related compound AYF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptadecentenoyloxymethyl)camptothecin). AYQ. Irinotecan related compound AYG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octadecentenoyloxymethyl)camptothecin). AYR. Irinotecan related compound AYH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonadecentenoyloxymethyl)camptothecin). AYS. Irinotecan related compound AYI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(eicosentenoyloxymethyl)camptothecin). AYT. Irinotecan related compound AYJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heneicosentenoyloxymethyl)camptothecin). AYU. Irinotecan related compound AYK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docosentenoyloxymethyl)camptothecin). AYV. Irinotecan related compound AYL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricosentenoyloxymethyl)camptothecin). AYW. Irinotecan related compound AYM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracosentenoyloxymethyl)camptothecin). AYX. Irinotecan related compound AYN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacosentenoyloxymethyl)camptothecin). AYY. Irinotecan related compound AYO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacosentenoyloxymethyl)camptothecin). AYZ. Irinotecan related compound AYP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacosentenoyloxymethyl)camptothecin). AZA. Irinotecan related compound AYQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacosentenoyloxymethyl)camptothecin). AZB. Irinotecan related compound AYR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacosentenoyloxymethyl)camptothecin). AZC. Irinotecan related compound AYS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triacontenoyloxymethyl)camptothecin). AZD. Irinotecan related compound AYT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentriacontenoyloxymethyl)camptothecin). AZE. Irinotecan related compound AYU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotriacontenoyloxymethyl)camptothecin). AZF. Irinotecan related compound AYV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritriacontenoyloxymethyl)camptothecin). AZG. Irinotecan related compound AYW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratriacontenoyloxymethyl)camptothecin). AZH. Irinotecan related compound AYX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatriacontenoyloxymethyl)camptothecin). AZI. Irinotecan related compound AYY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatriacontenoyloxymethyl)camptothecin). AZJ. Irinotecan related compound AYZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatriacontenoyloxymethyl)camptothecin). AZK. Irinotecan related compound AZA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatriacontenoyloxymethyl)camptothecin). AZL. Irinotecan related compound AZB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatriacontenoyloxymethyl)camptothecin). AZM. Irinotecan related compound AZC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracontenoyloxymethyl)camptothecin). AZN. Irinotecan related compound AZD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hentetracontenoyloxymethyl)camptothecin). AZO. Irinotecan related compound AZE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dotetracontenoyloxymethyl)camptothecin). AZP. Irinotecan related compound AZF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tritetracontenoyloxymethyl)camptothecin). AZQ. Irinotecan related compound AZG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetratetracontanoyloxymethyl)camptothecin). AZR. Irinotecan related compound AZH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentatetracontanoyloxymethyl)camptothecin). AZS. Irinotecan related compound AZI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexatetracontanoyloxymethyl)camptothecin). AZT. Irinotecan related compound AZJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptatetracontanoyloxymethyl)camptothecin). AZU. Irinotecan related compound AZK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octatetracontanoyloxymethyl)camptothecin). AZV. Irinotecan related compound AZL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonatetracontanoyloxymethyl)camptothecin). AZW. Irinotecan related compound AZM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacontenoyloxymethyl)camptothecin). AZX. Irinotecan related compound AZN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henpentacontenoyloxymethyl)camptothecin). AZY. Irinotecan related compound AZO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dopentacontenoyloxymethyl)camptothecin). AZZ. Irinotecan related compound AZP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tripentacontenoyloxymethyl)camptothecin). BAA. Irinotecan related compound AZQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrapentacontenoyloxymethyl)camptothecin). BAB. Irinotecan related compound AZR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentapentacontenoyloxymethyl)camptothecin). BAC. Irinotecan related compound AZS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexapentacontenoyloxymethyl)camptothecin). BAD. Irinotecan related compound AZT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptapentacontenoyloxymethyl)camptothecin). BAE. Irinotecan related compound AZU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octapentacontenoyloxymethyl)camptothecin). BAF. Irinotecan related compound AZV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonapentacontenoyloxymethyl)camptothecin). BAG. Irinotecan related compound AZW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacontenoyloxymethyl)camptothecin). BAH. Irinotecan related compound AZX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henhexacontenoyloxymethyl)camptothecin). BAI. Irinotecan related compound AZY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dohexacontenoyloxymethyl)camptothecin). BAJ. Irinotecan related compound AZZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trihexacontenoyloxymethyl)camptothecin). BAK. Irinotecan related compound BAA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetrahexacontenoyloxymethyl)camptothecin). BAL. Irinotecan related compound BAB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentahexacontenoyloxymethyl)camptothecin). BAM. Irinotecan related compound BAC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexahexacontenoyloxymethyl)camptothecin). BAN. Irinotecan related compound BAD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptahexacontenoyloxymethyl)camptothecin). BAO. Irinotecan related compound BAE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octahexacontenoyloxymethyl)camptothecin). BAP. Irinotecan related compound BAF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonahexacontenoyloxymethyl)camptothecin). BAQ. Irinotecan related compound BAG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacontenoyloxymethyl)camptothecin). BAR. Irinotecan related compound BAH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henheptacontenoyloxymethyl)camptothecin). BAS. Irinotecan related compound BAI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(doheptacontenoyloxymethyl)camptothecin). BAT. Irinotecan related compound BAJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(triheptacontenoyloxymethyl)camptothecin). BAU. Irinotecan related compound BAK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraheptacontenoyloxymethyl)camptothecin). BAV. Irinotecan related compound BAL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaheptacontenoyloxymethyl)camptothecin). BAW. Irinotecan related compound BAM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaheptacontenoyloxymethyl)camptothecin). BAX. Irinotecan related compound BAN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaheptacontenoyloxymethyl)camptothecin). BAY. Irinotecan related compound BAO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaheptacontenoyloxymethyl)camptothecin). BAZ. Irinotecan related compound BAP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaheptacontenoyloxymethyl)camptothecin). BBA. Irinotecan related compound BAQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacontenoyloxymethyl)camptothecin). BBB. Irinotecan related compound BAR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(henoctacontenoyloxymethyl)camptothecin). BBC. Irinotecan related compound BAS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dooctacontenoyloxymethyl)camptothecin). BBD. Irinotecan related compound BAT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trioctacontenoyloxymethyl)camptothecin). BBE. Irinotecan related compound BAU (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetraoctacontenoyloxymethyl)camptothecin). BBF. Irinotecan related compound BAV (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentaoctacontenoyloxymethyl)camptothecin). BBG. Irinotecan related compound BAW (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexaoctacontenoyloxymethyl)camptothecin). BBH. Irinotecan related compound BAX (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptaoctacontenoyloxymethyl)camptothecin). BBI. Irinotecan related compound BAY (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octaoctacontenoyloxymethyl)camptothecin). BBJ. Irinotecan related compound BAZ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonaoctacontenoyloxymethyl)camptothecin). BBK. Irinotecan related compound BBA (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacontenoyloxymethyl)camptothecin). BBL. Irinotecan related compound BBB (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hennonacontenoyloxymethyl)camptothecin). BBM. Irinotecan related compound BBC (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(dononacontenoyloxymethyl)camptothecin). BBN. Irinotecan related compound BBD (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(trinonacontenoyloxymethyl)camptothecin). BBO. Irinotecan related compound BBE (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetranonacontenoyloxymethyl)camptothecin). BBP. Irinotecan related compound BBF (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentanonacontenoyloxymethyl)camptothecin). BBQ. Irinotecan related compound BBG (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexanonacontenoyloxymethyl)camptothecin). BBR. Irinotecan related compound BBH (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptanonacontenoyloxymethyl)camptothecin). BBS. Irinotecan related compound BBI (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octanonacontenoyloxymethyl)camptothecin). BBT. Irinotecan related compound BBJ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonanonacontenoyloxymethyl)camptothecin). BBU. Irinotecan related compound BBK (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(centenoyloxymethyl)camptothecin). BBV. Irinotecan related compound BBL (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hencentenoyloxymethyl)camptothecin). BBW. Irinotecan related compound BBM (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(docentenoyloxymethyl)camptothecin). BBX. Irinotecan related compound BBN (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tricentenoyloxymethyl)camptothecin). BBY. Irinotecan related compound BBO (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(tetracentenoyloxymethyl)camptothecin). BBZ. Irinotecan related compound BBP (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(pentacentenoyloxymethyl)camptothecin). BCA. Irinotecan related compound BBQ (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(hexacentenoyloxymethyl)camptothecin). BCB. Irinotecan related compound BBR (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(heptacentenoyloxymethyl)camptothecin). BCC. Irinotecan related compound BBS (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(octacentenoyloxymethyl)camptothecin). BCD. Irinotecan related compound BBT (10-[4-(Piperidino)carbonyloxy]-7-ethyl-11-(nonacentenoyloxymethyl)camptothecin). BCE. Irinotecan related compound BBU (10-[4-(Piperidino-(Piperidino

Advanced Analytical Methodologies for Characterization and Quantification of Rac Desmethyl Irinotecan Hydrochloride

Method Validation Parameters for rac-Desmethyl Irinotecan (B1672180) Hydrochloride Assays

Linearity and Range Determination

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. For the quantification of rac-Desmethyl Irinotecan Hydrochloride, this is typically established by preparing a series of standard solutions at different concentrations and analyzing them. The response, usually the peak area from the chromatogram, is then plotted against the concentration, and a linear regression analysis is performed.

A typical HPLC method for related compounds of Irinotecan demonstrates linearity over a concentration range of 0.1 to 10 µg/mL. researchgate.net In other validated methods, the linear range for Irinotecan and its impurities has been established from the limit of quantification (LOQ) up to 200% of the specification level, which could be, for instance, from approximately 0.063 to 83.2 µg/mL. oup.com The correlation coefficient (r²) is a key indicator of the linearity, with a value greater than 0.999 being desirable, indicating a strong correlation between concentration and response. oup.comnih.govutb.cz

Table 1: Illustrative Linearity Data for Irinotecan and Related Compounds

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)	Reference
Irinotecan	0.060 - 10.0	0.9999	nih.gov
Irinotecan	0.1 - 10	> 0.999	researchgate.net
Irinotecan	30 - 70	0.9997	akjournals.com
Irinotecan	0.5 - 18.0	0.9993	nih.gov
Irinotecan HCl	2.05 - 1050	≥ 0.9996	utb.cz

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) and Limit of Quantification (LOQ) represent the sensitivity of the analytical method. The LOD is the lowest concentration of an analyte in a sample that can be detected, but not necessarily quantified with acceptable precision and accuracy, while the LOQ is the lowest concentration that can be determined with acceptable precision and accuracy. nih.gov These are often determined based on the signal-to-noise (S/N) ratio, with a common acceptance criterion of 3:1 for LOD and 10:1 for LOQ. oup.com

For trace analysis of Irinotecan hydrochloride residues, LOD and LOQ values have been reported as low as 0.008 µg/mL and 0.023 µg/mL, respectively. sld.cusld.cu In other studies, the LOD and LOQ for Irinotecan have been found to be around 0.020 µg/mL and 0.060 µg/mL, respectively. nih.gov The method for determination can influence these values, and it is crucial to establish them during method validation to ensure the method is sensitive enough for its intended purpose. tbzmed.ac.ir

Table 2: Examples of LOD and LOQ Values for Irinotecan and Related Compounds

Analyte	LOD (µg/mL)	LOQ (µg/mL)	Method	Reference
Irinotecan	~0.020	~0.060	S/N Ratio	nih.gov
Irinotecan HCl	0.02	0.1	-	akjournals.com
Irinotecan HCl	0.008	0.023	S/N Ratio	sld.cusld.cu
Irinotecan	0.08	0.24	Regression Equation	allmultidisciplinaryjournal.com
Irinotecan	0.00487	0.01475	-	nih.gov

Accuracy and Precision Assessments (Intra-day and Inter-day)

Accuracy of an analytical method refers to the closeness of the test results to the true value, and it is often assessed by recovery studies. Precision evaluates the closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample under the prescribed conditions. Precision is typically assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). nih.gov

For the analysis of Irinotecan and its related compounds, accuracy is generally expected to be within 80-120% recovery. nih.gov Precision is expressed as the relative standard deviation (%RSD), and for the assay of Irinotecan, the %RSD for repeatability is often required to be less than 1.5%, while for intermediate precision, it should be within acceptable ranges, often below 2%. nih.gov For instance, a validated HPLC method for Irinotecan showed intra-day and inter-day precision with %RSD values well below these limits. nih.govscispace.com

Table 3: Illustrative Accuracy and Precision Data for Irinotecan Analysis

Parameter	Concentration Level	Acceptance Criteria	Observed Value	Reference
Accuracy (Recovery)	Multiple Levels	80 - 120%	96.11 - 101.51%	nih.gov
Intra-day Precision (%RSD)	3 concentrations, 6 replicates each	≤ 1.5%	0.84 - 0.95%	nih.gov
Inter-day Precision (%RSD)	3 concentrations, 6 replicates each	Acceptable RSD	1.47 - 1.74%	nih.gov
Precision (%RSD)	-	< 1.0%	< 1.0%	akjournals.com
Intra- and Inter-day Precision (%CV)	3 QC levels	< 15%	< 12.3%	scispace.comnih.gov

Solution Stability and Robustness Evaluation

The stability of both standard and sample solutions under various storage conditions is a critical parameter to evaluate during method development. This ensures that the concentration of the analyte does not change over the time required for the analysis. Stability studies often include short-term bench-top stability, and freeze-thaw stability. nih.govnih.gov For instance, Irinotecan solutions have been found to be stable for extended periods when stored under appropriate conditions, such as refrigeration and protection from light. researchgate.net

Robustness is the measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. oup.com Typical variations tested include the pH of the mobile phase, column temperature, flow rate, and the percentage of organic solvent in the mobile phase. oup.com A robust method will show minimal changes in resolution and other system suitability parameters when these variations are introduced. nih.gov

Table 4: Parameters for Solution Stability and Robustness Evaluation

Evaluation	Parameters Investigated	Typical Conditions	Reference
Solution Stability	Bench-top stability, Freeze-thaw cycles, Long-term storage	Room temperature (e.g., 6h), 3 cycles, -20°C or -80°C (e.g., 30 days)	nih.govnih.gov
Robustness	pH of mobile phase buffer, Column temperature, Flow rate, Mobile phase composition	±0.2 units, ±5°C, ±0.03 mL/min, ±5% organic	oup.com

Application in Research-Grade Material Characterization

The validated analytical methodologies are paramount in the characterization of research-grade this compound. They are employed to establish the identity, purity, and stability of the material. By using these precise and accurate methods, researchers can confidently determine the impurity profile of the compound, ensuring that the material meets the stringent quality requirements for its intended research applications. The ability to accurately quantify this compound and any related impurities is fundamental for the integrity and reproducibility of non-clinical research studies. The methods described, having been validated according to ICH guidelines, provide the necessary assurance of the quality of the research-grade material. nih.gov

Role in Impurity Profiling and Quality Control of Irinotecan in Research Settings

Identification and Classification of rac-Desmethyl Irinotecan (B1672180) Hydrochloride as a Process-Related Impurity

In the synthesis of Irinotecan Hydrochloride, a semi-synthetic derivative of the natural alkaloid camptothecin (B557342), various related substances can be generated. nih.govnih.gov Among these, rac-Desmethyl Irinotecan Hydrochloride is identified as a significant process-related impurity. cymitquimica.compharmaffiliates.com It is also known by its synonym, Irinotecan Related Compound C. pharmaffiliates.comdoveresearchlab.comlgcstandards.com

Process-related impurities are substances that are formed during the manufacturing process and are structurally similar to the active pharmaceutical ingredient (API). The presence of such impurities, even in trace amounts, can potentially influence the efficacy and stability of the final research compound. Therefore, their identification, characterization, and control are paramount in ensuring the quality and reliability of Irinotecan used in research studies.

The classification of this compound as a process-related impurity underscores the necessity for robust analytical methods to differentiate it from the main compound and other potential impurities. cymitquimica.compharmaffiliates.com Its chemical structure and properties are closely related to Irinotecan, making its detection and quantification a key aspect of quality control in a research context.

Table 1: Chemical Identification of this compound

Identifier	Value	Source
Chemical Name	11-Ethyl-4-hydroxy-4-methyl-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl [1,4'-bipiperidine]-1'-carboxylate Hydrochloride	pharmaffiliates.comdoveresearchlab.comlgcstandards.com
Synonyms	Irinotecan Related Compound C	pharmaffiliates.comdoveresearchlab.comlgcstandards.com
Molecular Formula	C₃₂H₃₇ClN₄O₆	pharmaffiliates.compharmaffiliates.com
Molecular Weight	609.11 g/mol	cymitquimica.compharmaffiliates.comlgcstandards.compharmaffiliates.com

Investigation of Degradation Pathways and Formation of this compound

The formation of this compound is intrinsically linked to the synthesis and degradation pathways of Irinotecan. Irinotecan itself is a prodrug that is converted in the body to its active metabolite, SN-38, by carboxylesterases. nih.govnih.govnih.gov This metabolic conversion highlights the inherent susceptibility of the carbamate (B1207046) linkage in the Irinotecan molecule to hydrolysis.

Forced degradation studies, which are essential for understanding the stability of a drug substance, have shown that Irinotecan hydrochloride degrades under various stress conditions, including oxidative, base hydrolysis, and photolytic conditions. nih.gov While specific studies detailing the precise mechanisms of this compound formation are not extensively available in the public domain, its structure suggests that it is likely a by-product of an incomplete or side reaction during the synthesis of Irinotecan. The "desmethyl" designation indicates the absence of a methyl group compared to a related structure, likely arising from the use of a demethylated starting material or a demethylation side reaction during the synthesis process.

The investigation into these formation pathways is crucial for optimizing the manufacturing process to minimize the generation of this and other impurities. By understanding the conditions that lead to the formation of this compound, researchers can implement control strategies to ensure the production of high-purity Irinotecan for research purposes.

Impact of this compound on the Stability of Irinotecan in Research Formulations

The presence of impurities can significantly affect the stability of a pharmaceutical compound. In the context of research formulations of Irinotecan, the inclusion of this compound can compromise the integrity and shelf-life of the material. As a structurally similar compound, it may participate in or catalyze degradation reactions, leading to a decrease in the concentration of the active Irinotecan molecule over time.

The hygroscopic nature of this compound further complicates stability considerations. cymitquimica.com Hygroscopicity, the tendency to absorb moisture from the air, can introduce water into a formulation, which can then facilitate hydrolytic degradation pathways of Irinotecan. Studies have shown that Irinotecan is susceptible to hydrolysis, particularly under basic conditions. nih.gov Therefore, the presence of a hygroscopic impurity like this compound could create micro-environmental conditions that accelerate the degradation of Irinotecan in a research formulation.

Ensuring the stability of research-grade Irinotecan is critical for obtaining reliable and reproducible experimental results. The potential for an impurity to alter the stability profile of the primary compound necessitates its strict control and monitoring.

Analytical Strategies for Monitoring and Controlling this compound Levels in Research Materials

A variety of analytical techniques are employed to monitor and control the levels of this compound in research-grade Irinotecan. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most prominent methods for the separation, identification, and quantification of Irinotecan and its related impurities. nih.govresearchgate.net

These chromatographic methods offer high resolution and sensitivity, allowing for the detection of even trace amounts of impurities. A validated stability-indicating UPLC method has been developed to separate Irinotecan from its degradation products and impurities, demonstrating the capability of modern analytical techniques to ensure the purity of the drug substance. nih.gov Such methods typically utilize a C8 or C18 column and a gradient elution with a mobile phase consisting of a buffer and an organic solvent mixture. nih.govresearchgate.net

In addition to chromatographic techniques, mass spectrometry (MS) is often coupled with LC (LC-MS) to provide structural confirmation of the impurities. nih.gov This hyphenated technique is invaluable for the unambiguous identification of compounds like this compound.

The control of this compound levels in research materials is achieved through a combination of synthetic process optimization and rigorous analytical testing. By understanding its formation and implementing effective analytical monitoring, manufacturers of research-grade Irinotecan can ensure that the material meets the high purity standards required for scientific investigation.

Preclinical Research Implications of Structurally Related Camptothecin Analogs and Impurities

Comparative Structural Analysis with Irinotecan (B1672180) and SN-38 (7-Ethyl-10-hydroxycamptothecin)

Irinotecan is a cornerstone in the treatment of various solid tumors, notably metastatic colorectal cancer. researchgate.netfrontiersin.org Its therapeutic action is not direct but relies on its conversion to the highly potent metabolite, SN-38. nih.govnih.gov The chemical landscape surrounding Irinotecan is populated by a number of structurally related compounds and impurities, one of which is rac-Desmethyl Irinotecan Hydrochloride. A comparative analysis of its structure with that of Irinotecan and SN-38 reveals critical differences that have theoretical implications for its biological activity.

Absence of the C7-Ethyl Moiety and Its Theoretical Structural Impact

The defining structural feature of this compound, when compared to Irinotecan and its active metabolite SN-38, is the absence of the ethyl group at the C7 position of the camptothecin (B557342) core. In Irinotecan, this position is occupied by a piperidino-piperidine side chain, which is crucial for its water solubility and acts as a prodrug moiety. The conversion of Irinotecan to SN-38 involves the enzymatic cleavage of this side chain, exposing a hydroxyl group at the C10 position and retaining the C7-ethyl group. nih.govnih.gov

The C7-ethyl group on the quinoline (B57606) ring of SN-38 is considered to play a significant role in its potent antitumor activity. It is believed to enhance the binding affinity and stabilization of the ternary complex formed between topoisomerase I and DNA, leading to the inhibition of DNA religation and subsequent cell death. nih.gov

Theoretically, the absence of this C7-ethyl moiety in a compound like this compound would significantly diminish its cytotoxic potential compared to SN-38. The lack of this alkyl group would likely result in a less stable interaction with the topoisomerase I-DNA complex, thereby reducing its efficacy as a topoisomerase I inhibitor.

Table 1: Structural Comparison of Key Compounds

Compound	Key Structural Feature at C7	Key Structural Feature at C10
Irinotecan	Piperidino-piperidine side chain	Ester linkage to bis-piperidine
SN-38	Ethyl group	Hydroxyl group
rac-Desmethyl Irinotecan	Hydrogen (in the core camptothecin structure)	Ester linkage (similar to Irinotecan)

Influence of Related Compounds on Preclinical Studies of Irinotecan

The presence of impurities and related compounds in pharmaceutical formulations can have a profound impact on the interpretation of preclinical research data. In the context of a potent drug like Irinotecan, where its active metabolite is several orders of magnitude more cytotoxic, even trace amounts of certain impurities can be significant. iiarjournals.org

Consideration of Impurity Levels in in vitro and in vivo (Animal Model) Studies

During the development and manufacturing of Irinotecan, various related substances can arise as impurities. These can include unreacted starting materials, intermediates, and degradation products. Regulatory bodies and pharmacopeias set strict limits on the levels of these impurities to ensure the safety and efficacy of the final drug product.

In preclinical in vitro and in vivo studies, it is crucial to characterize the impurity profile of the Irinotecan batch being used. The presence of highly active impurities, such as SN-38, even at low concentrations, could potentiate the observed cytotoxic effects. iiarjournals.org Conversely, the presence of less active or inactive related compounds might not directly contribute to the therapeutic effect but are important to monitor for quality control. While specific studies on this compound as an impurity are not widely published, the general principle of controlling all related substances is a fundamental aspect of drug development.

Biochemical and Cellular Interactions (if experimentally studied for this compound as an analog)

While direct experimental data on the biochemical and cellular interactions of this compound is limited in publicly available literature, its structural similarity to Irinotecan allows for hypothetical considerations based on the known metabolic pathways of camptothecin analogs.

Enzymatic Biotransformation by Carboxylesterases or Other Enzymes (e.g., CES1, CES2, UGT1A1) (Hypothetical, as a related compound)

Irinotecan is a prodrug that requires activation by carboxylesterases (CES), primarily CES2 in the liver and tumor tissue, to be converted into its active metabolite, SN-38. nih.gov Subsequently, SN-38 is inactivated and detoxified through glucuronidation by the enzyme UDP-glucuronosyltransferase 1A1 (UGT1A1). news-medical.netwikipedia.org Genetic variations in the UGT1A1 gene can significantly affect the metabolism of SN-38, leading to increased toxicity in some individuals. news-medical.netwikipedia.org

Hypothetically, if this compound were to enter a biological system, it would likely be a substrate for the same carboxylesterases that metabolize Irinotecan. The cleavage of its side chain would result in the formation of a desmethyl analog of SN-38. As previously discussed, the absence of the C7-ethyl group would likely render this metabolite significantly less active than SN-38.

Furthermore, this hypothetical desmethyl-SN-38 metabolite would also be a candidate for glucuronidation by UGT1A1, following the established detoxification pathway for camptothecins. The rate and extent of these enzymatic reactions would depend on the specific affinity of this compound and its metabolite for these enzymes.

Table 2: Key Enzymes in Irinotecan Metabolism and Hypothetical Interaction with this compound

Enzyme	Role in Irinotecan Metabolism	Hypothetical Role for this compound
Carboxylesterases (CES1, CES2)	Activation of Irinotecan to SN-38. nih.gov	Potential activation to a desmethyl-SN-38 analog.
UGT1A1	Inactivation/detoxification of SN-38 via glucuronidation. news-medical.netwikipedia.org	Potential inactivation/detoxification of the hypothetical desmethyl-SN-38 metabolite.

Interactions with Efflux and Uptake Transporters (e.g., ABCB1, ABCC2, ABCG2) (Hypothetical, as a related compound)

Direct preclinical research on the specific interactions between this compound and key ATP-binding cassette (ABC) transporters is not extensively documented. However, as an impurity and structural analog of Irinotecan, its behavior can be hypothesized based on the well-established interactions of Irinotecan and its highly potent active metabolite, SN-38, with these transporters. The ABC transporter superfamily, particularly members like ABCB1 (P-glycoprotein or P-gp), ABCC2 (Multidrug Resistance-Associated Protein 2 or MRP2), and ABCG2 (Breast Cancer Resistance Protein or BCRP), are crucial in mediating the efflux of xenobiotics, including many anticancer drugs, and are implicated in multidrug resistance (MDR). nih.govusuhs.edu

Irinotecan, and more critically SN-38, are known substrates for several of these efflux pumps. nih.gov Their transport out of cancer cells by ABCB1, ABCC2, and ABCG2 reduces intracellular drug concentration, thereby diminishing cytotoxic efficacy and contributing to therapeutic resistance. usuhs.edunih.govnih.gov Overexpression of these transporters is a significant mechanism of resistance to camptothecin-based therapies. nih.govoaepublish.com

Given that this compound is structurally very similar to Irinotecan, it is highly probable that it is also a substrate for these same transporters. The process of demethylation represents a minor structural modification, which may alter the affinity for the substrate-binding sites of these transporters, but is unlikely to completely abolish the interaction.

Hypothetical Interactions and Preclinical Implications:

ABCB1 (P-glycoprotein): ABCB1 is involved in the biliary excretion of both Irinotecan and SN-38. nih.govnih.gov Cell lines overexpressing ABCB1 have demonstrated resistance to these compounds. While some camptothecin analogs are designed to evade ABCB1, it is plausible that this compound is recognized and transported by ABCB1, potentially contributing to resistance profiles in preclinical models.

ABCG2 (BCRP): ABCG2 is considered a primary transporter responsible for resistance to SN-38. eur.nlresearchgate.net Numerous preclinical studies have shown that cancer cell lines with acquired resistance to SN-38 exhibit significant upregulation of ABCG2. nih.goveur.nlnih.gov This leads to a marked decrease in the intracellular accumulation of the drug. nih.govgibsononcology.com Given the critical role of ABCG2 in extruding SN-38, it is the most likely transporter to interact with the structurally similar this compound. The presence of this impurity in a drug formulation could, theoretically, compete with the active drug for transport, although its own potential cytotoxic activity and transport kinetics remain uncharacterized.

The development of novel camptothecin analogs often focuses on creating molecules that are poor substrates for these efflux pumps to overcome clinical resistance. nih.govresearchgate.net For instance, the analog gimatecan (B1684458) was found to be largely unaffected by ABCG2 and ABCB1 expression, unlike topotecan (B1662842) and irinotecan. nih.govspringermedicine.com This highlights that even small structural modifications can significantly alter interactions with ABC transporters.

Table 1: Summary of Known Interactions of Related Camptothecins with Efflux Transporters

Compound	Transporter	Type of Interaction	Preclinical Observation	Reference
Irinotecan	ABCB1 (P-gp)	Substrate	Involved in biliary excretion; contributes to drug disposition.	nih.govnih.gov
	ABCC2 (MRP2)	Substrate	Involved in biliary clearance.	nih.gov
	ABCG2 (BCRP)	Substrate	Overexpression confers resistance.	nih.gov
SN-38 (Active Metabolite)	ABCB1 (P-gp)	Substrate	Involved in biliary excretion.	nih.gov
	ABCC1 (MRP1)	Substrate	Overexpression confers resistance.	nih.gov
	ABCG2 (BCRP)	High-affinity Substrate	Primary transporter mediating resistance; overexpression leads to decreased intracellular accumulation and high resistance levels.	nih.govnih.goveur.nlgibsononcology.com
Topotecan	ABCG2 (BCRP)	Substrate	Overexpression confers resistance.	nih.govspringermedicine.com
Gimatecan	ABCG2 (BCRP)	Not a Substrate	Cytotoxicity unaffected by ABCG2 expression.	nih.govspringermedicine.com
	ABCB1 (P-gp)	Not a Substrate	Cytotoxicity unaffected by ABCB1 expression.	nih.gov

Computational and Theoretical Chemistry Studies on Rac Desmethyl Irinotecan Hydrochloride and Related Analogs

Molecular Modeling and Docking Simulations

Molecular modeling and docking simulations are instrumental in predicting how a ligand, such as rac-Desmethyl Irinotecan (B1672180) Hydrochloride, might bind to a biological target. These simulations provide a static or dynamic picture of the intermolecular interactions that stabilize the ligand-receptor complex, offering clues about the compound's mechanism of action and potential efficacy.

Predicted Enzyme Interactions (Topoisomerase I): The primary target for camptothecin (B557342) analogs, including Irinotecan and its active metabolite SN-38, is the human DNA topoisomerase I (Top1) enzyme. researchgate.net These drugs function by stabilizing the covalent complex formed between Top1 and DNA, which ultimately leads to irreparable DNA strand breaks during replication. researchgate.netumlub.pl Molecular docking studies on Irinotecan and SN-38 have elucidated the key interactions within the enzyme's active site. researchgate.net The planar pentacyclic core of the camptothecin structure intercalates into the DNA cleavage site. researchgate.net

For rac-Desmethyl Irinotecan Hydrochloride, it is predicted that the fundamental binding mode would be highly conserved. The molecule would orient itself to maximize π-π stacking interactions with the DNA base pairs at the cleavage site. nih.gov Hydrogen bonds between the drug and surrounding amino acid residues of the Top1-DNA complex are also critical for stabilization. researchgate.net The removal of the ethyl group from the A-ring of the camptothecin core is not expected to fundamentally alter the primary binding mechanism, as the core scaffold responsible for intercalation and key hydrogen bonding remains intact. However, subtle changes in steric hindrance and local hydrophobicity could slightly modulate the binding affinity and orientation compared to the parent compound.

Predicted Transporter Interactions (e.g., ABCG2): ATP-binding cassette (ABC) transporters, such as ABCG2 (Breast Cancer Resistance Protein), are known to be involved in the efflux of Irinotecan and SN-38 from cancer cells, contributing to multidrug resistance. mdpi.commdpi.com Molecular modeling can help predict whether this compound would also be a substrate for these transporters. Studies indicate that both Irinotecan and SN-38 are transported by ABCG2. mdpi.com Given the structural similarity, it is highly probable that the desmethyl analog would also interact with this transporter. The interaction is likely governed by a combination of hydrophobic and electrostatic interactions within the transporter's binding pocket. The absence of the ethyl group might slightly alter the binding affinity for ABCG2, potentially influencing its efflux rate and, consequently, its intracellular concentration and efficacy. However, without specific docking studies, the precise impact remains theoretical. nih.gov

Biological Target	Predicted Interacting Residues/Components	Primary Interaction Type	Anticipated Functional Consequence
Topoisomerase I-DNA Complex	DNA bases at cleavage site; Amino acids (e.g., Arg364, Asn722)	π-π Stacking, Hydrogen Bonding	Stabilization of the cleavable complex, Inhibition of DNA re-ligation
ABCG2 Transporter	Hydrophobic and polar residues in the transmembrane domain	Hydrophobic Interactions, Electrostatic Interactions	Substrate for active efflux from cells, potential for drug resistance

Quantum Chemical Calculations for Structural and Electronic Properties

Quantum chemical calculations, particularly those using Density Functional Theory (DFT), provide detailed information about the electronic structure, geometry, and reactivity of molecules. researchgate.net Studies performed on Irinotecan and the core camptothecin structure can be used to infer the properties of this compound. nih.gov

DFT calculations allow for the optimization of the molecule's three-dimensional geometry, determining bond lengths, bond angles, and dihedral angles that correspond to the minimum energy conformation. researchgate.net For this compound, the pentacyclic core is expected to be largely planar, a critical feature for its DNA intercalating activity. The side chain containing the bipiperidine group would exhibit significant conformational flexibility.

Property	Predicted Value/Characteristic	Methodological Basis	Significance
Optimized Geometry	Largely planar pentacyclic core with a flexible side chain	DFT (e.g., B3LYP/6-31G(d))	Planarity is essential for DNA intercalation.
HOMO Energy	Relatively high, indicating electron-donating capability	DFT Calculations	Relates to reactivity and charge transfer interactions.
LUMO Energy	Relatively low, indicating electron-accepting capability	DFT Calculations	Relates to reactivity and electronic transitions.
HOMO-LUMO Gap	Moderate, suggesting significant chemical reactivity	DFT Calculations	Indicator of kinetic stability and electronic excitability.
Dipole Moment	Significant, indicating a polar molecule	DFT Calculations	Influences solubility, membrane permeability, and intermolecular forces.

Prediction of Physico-Chemical Properties and Stability Profiles

Computational models are widely used to predict the physicochemical properties of drug candidates, which are critical determinants of their pharmacokinetic profiles. nih.gov These predictions are often based on the molecule's structure and can be derived from quantitative structure-property relationship (QSPR) models or fragment-based contribution methods.

For this compound, key properties such as lipophilicity (LogP), aqueous solubility (LogS), molecular weight, and polar surface area can be estimated. Compared to Irinotecan, the removal of an ethyl group (C2H4) would result in a slightly lower molecular weight and a probable decrease in lipophilicity (lower LogP). This modest increase in polarity could marginally enhance its aqueous solubility. These properties are crucial for absorption, distribution, metabolism, and excretion (ADME).

A critical aspect of the stability of all camptothecin analogs is the pH-dependent equilibrium of the E-ring lactone. researchgate.net The closed lactone ring is essential for Top1 inhibitory activity, but it is susceptible to hydrolysis under neutral or basic conditions to form an inactive open-ring carboxylate species. researchgate.net Computational studies can model the thermodynamics and kinetics of this hydrolysis reaction. The electronic and steric environment around the lactone ring influences its stability. The des-ethyl modification on the distant A-ring is unlikely to have a direct, significant electronic effect on the lactone ring's stability. Therefore, the stability profile of this compound is predicted to be very similar to that of Irinotecan, with the lactone form being favored in acidic environments.

Property	Predicted Value/Characteristic	Implication for Drug-like Properties
Molecular Formula	C31H34N4O6·HCl	Defines the elemental composition.
Molecular Weight	~583.09 g/mol	Slightly lower than Irinotecan HCl (~623.14 g/mol).
cLogP (Lipophilicity)	Slightly lower than Irinotecan	May slightly increase aqueous solubility and alter membrane permeability.
Topological Polar Surface Area (TPSA)	~130-140 Ų	Influences membrane transport and bioavailability.
Lactone Ring Stability	pH-dependent; stable at acidic pH, hydrolyzes at neutral/basic pH	Crucial for maintaining biological activity.

Structure-Activity Relationship (SAR) and Quantitative Structure-Activity Relationship (QSAR) Analyses of Camptothecin Analogs

SAR and QSAR studies systematically investigate how changes in a molecule's structure affect its biological activity. cabidigitallibrary.org Decades of research on camptothecin analogs have established clear SAR principles for Top1 inhibition. nih.gov

The integrity of the pentacyclic ring system (A-E rings) is paramount for activity. The (S)-configuration at the C20 chiral center in the E-ring is essential, as the (R)-enantiomer is inactive. The hydroxyl group at C20 and the α-hydroxy lactone of the E-ring are critical for binding and stabilizing the Top1-DNA complex.

Modifications on the A and B rings have been a major focus of analog development to improve solubility and pharmacokinetic properties, leading to drugs like Topotecan (B1662842) and Irinotecan. cabidigitallibrary.org QSAR models have shown that the inhibitory activity of camptothecin analogs is dependent on hydrophobic and steric descriptors. nih.gov Specifically for modifications at position 7 (B-ring), where the ethyl group of Irinotecan is located, QSAR analysis has indicated that the size of the substituents plays an important role in activity.

Structural Region	Modification	Impact on Topoisomerase I Inhibition
A/B Rings (Positions 7, 9, 10, 11)	Substitution with various groups (e.g., amino, nitro, alkyl)	Modulates potency, solubility, and pharmacokinetic properties. Position 7 is tolerant to modification.
D/E Rings	Opening of the E-ring lactone	Abolishes activity.
C20 Stereocenter	(S)-configuration	Essential for activity.
C7 (Position of des-ethyl modification)	Removal of ethyl group	Likely to retain activity, but may slightly alter potency compared to Irinotecan.